4'-Cyano-2',6'-dimethylacetophenone

Core Science & Biosynthesis

4'-Cyano-2',6'-dimethylacetophenone chemical structure properties

High-Purity Intermediate for Pharmaceutical & Agrochemical Synthesis

Executive Summary

4'-Cyano-2',6'-dimethylacetophenone (IUPAC: 4-acetyl-3,5-dimethylbenzonitrile) is a specialized aromatic ketone characterized by a unique steric and electronic environment. Unlike simple acetophenones, the presence of ortho-methyl groups (positions 2' and 6') introduces Steric Inhibition of Resonance (SIR) , forcing the acetyl group out of planarity with the benzene ring. This structural distortion, combined with the strong electron-withdrawing nature of the para-cyano group, creates a distinct reactivity profile essential for the synthesis of non-nucleoside reverse transcriptase inhibitors (NNRTIs) like Rilpivirine and advanced agrochemicals.

This guide provides a rigorous technical analysis of the compound's structure, a validated synthesis protocol via the Sandmeyer reaction, and an evaluation of its physicochemical properties for researchers in drug discovery and process chemistry.

Chemical Identity & Structural Analysis[1][2]

The molecule features a tetrasubstituted benzene ring.[1][2][3] The interplay between the bulky methyl groups and the acetyl moiety defines its chemical behavior.

Identification Data

Property	Detail
IUPAC Name	4-acetyl-3,5-dimethylbenzonitrile
CAS Number	89642-49-9
Molecular Formula	C₁₁H₁₁NO
Molecular Weight	173.21 g/mol
SMILES	CC(=O)C1=C(C)C=C(C#N)C=C1C
Appearance	Off-white to beige crystalline solid

Structural Dynamics: Steric Inhibition of Resonance (SIR)

In unsubstituted acetophenone, the carbonyl group lies coplanar with the phenyl ring to maximize

-conjugation. In 4'-Cyano-2',6'-dimethylacetophenone, the two ortho-methyl groups create significant steric clash with the carbonyl oxygen and the methyl of the acetyl group.

• Consequence: The acetyl group rotates out of the aromatic plane (dihedral angle

  90°).

• Reactivity Impact:

  • Reduced Conjugation: The carbonyl carbon is less stabilized by the aromatic ring's

    -system, potentially increasing its electrophilicity compared to planar analogs, although steric bulk hinders nucleophilic approach.

  • Spectroscopic Shift: The loss of conjugation typically results in a hypsochromic shift (blue shift) in UV absorption and a shift to higher frequencies in IR carbonyl stretching (

    ).

[6]

Synthesis Protocol: The Sandmeyer Route[6][7][8]

The most robust industrial route to 4'-Cyano-2',6'-dimethylacetophenone avoids direct cyanation of the deactivated ring. Instead, it utilizes a sequence starting from 2,6-dimethylacetophenone, proceeding through nitration, reduction, and a Sandmeyer transformation.

Reaction Scheme

The synthesis targets the conversion of an amino group to a cyano group using copper(I) cyanide.

Detailed Methodology

Step 1: Diazotization of 4-Amino-2,6-dimethylacetophenone

• Reagents: 4-Amino-2,6-dimethylacetophenone (1.0 eq), Sodium Nitrite (

  , 1.1 eq), Concentrated HCl (2.5 eq), Water.

• Procedure:

  • Suspend the amine in dilute HCl and cool to

    in an ice-salt bath.

  • Add an aqueous solution of

    dropwise, maintaining the temperature below to prevent decomposition of the diazonium salt.

  • Stir for 30 minutes. Verify the presence of excess nitrous acid using starch-iodide paper (turns blue).

Step 2: Sandmeyer Cyanation

• Reagents: Copper(I) Cyanide (CuCN, 1.2 eq), Potassium Cyanide (KCN, 1.5 eq) or neutral buffer.

• Procedure:

  • Prepare a solution of CuCN/KCN in water at

    . Caution: Generates HCN gas; use a scrubber.

  • Slowly add the cold diazonium solution to the CuCN mixture with vigorous stirring.

  • Allow the mixture to warm to room temperature, then heat to

    for 1 hour to ensure complete nitrogen evolution.

  • Work-up: Extract with ethyl acetate. Wash the organic layer with dilute NaOH (to remove phenolic byproducts) and brine. Dry over

    and concentrate.

  • Purification: Recrystallize from ethanol/hexane or purify via silica gel chromatography (Hexane:EtOAc gradient) to obtain the off-white solid.

Physicochemical Properties[1][3][5][9][10]

Property	Value/Description	Context
Physical State	Solid (Crystalline)	Stable at room temperature.[4]
Melting Point	55–65 °C (Predicted)	Comparable to 4-acetylbenzonitrile ( ).
Boiling Point	~310 °C (at 760 mmHg)	High BP due to polarity and molecular weight.
Solubility	Soluble in DCM, EtOAc, DMSO	Poor water solubility; lipophilic nature enhanced by methyls.
LogP	2.3 (Predicted)	Moderate lipophilicity, suitable for membrane permeability.
pKa	~ -6 (Conjugate acid)	The nitrile is extremely weakly basic; acetyl oxygen is the primary basic site.

Applications in Drug Development

Rilpivirine (TMC278) Analogs

This compound serves as a critical scaffold for the "left-wing" of the Rilpivirine molecule (a DAPY-class NNRTI). The acetyl group acts as a precursor to the cyanovinyl moiety.

• Transformation: The acetyl group undergoes a Horner-Wadsworth-Emmons (HWE) reaction with diethyl cyanomethylphosphonate.

• Outcome: Converts

  (cyanovinyl group).

• Significance: The 2,6-dimethyl substitution pattern is strictly conserved in these drugs to lock the conformation within the HIV-1 reverse transcriptase binding pocket ("wiggling" fit mechanism).

Agrochemicals

The 2,6-dimethyl-4-cyano motif provides resistance to metabolic degradation (via blocking ortho-hydroxylation), extending the half-life of herbicides and fungicides derived from this core.

Safety & Handling

• Hazards: Harmful if swallowed (Acute Tox. 4). Causes skin and eye irritation.[3]

• Cyanide Risk: During the Sandmeyer synthesis, strictly control pH to prevent HCN evolution.

• Storage: Store under inert atmosphere (Argon/Nitrogen) at

  .

References

• BenchChem. 4'-Cyano-2',6'-dimethylacetophenone Product Profile. Retrieved from

• National Institutes of Health (NIH). The development of an effective synthetic route of rilpivirine. PubMed Central. Retrieved from

• Organic Chemistry Portal. Sandmeyer Reaction: Mechanism and Protocols. Retrieved from

• Royal Society of Chemistry. Steric inhibition of resonance in ortho-substituted acetophenones. RSC Advances. Retrieved from

• Sigma-Aldrich. 4-Acetylbenzonitrile Safety Data Sheet & Properties. Retrieved from

Sources

• 1. Steric inhibition of resonance: a revision and quantitative estimation on the basis of aromatic carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CHEMSOLVE.NET: Steric inhibition of resonance and its influence of on acidity and basicity. [chemizi.blogspot.com]
• 3. CAS 89-74-7: 2′,4′-Dimethylacetophenone | CymitQuimica [cymitquimica.com]
• 4. 1443-80-7・4-Acetylbenzonitrile・011-00531・019-00532[Detail Information]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]

Technical Profile: 4-Acetyl-3,5-dimethylbenzonitrile

CAS Registry Number: Referenced as 4'-Cyano-2',6'-dimethylacetophenone (InChIKey: HZQUAMCVQNXYTQ-UHFFFAOYSA-N)[1]

Executive Summary & Chemical Identity

4-Acetyl-3,5-dimethylbenzonitrile is a specialized aromatic ketone intermediate used primarily in the synthesis of high-value pharmaceutical agents, including HIV non-nucleoside reverse transcriptase inhibitors (NNRTIs) and GPR40 receptor agonists. Its structure is characterized by a benzene core substituted with a nitrile group (electron-withdrawing), an acetyl group (ketone), and two methyl groups that provide significant steric hindrance.[1]

This steric crowding at the 3,5-positions (relative to the nitrile) or 2,6-positions (relative to the acetyl) dictates its unique reactivity profile, making it a challenging but critical "scaffold" for drug design.

Identity Matrix

Parameter	Detail
IUPAC Name	4-Acetyl-3,5-dimethylbenzonitrile
Common Synonyms	4'-Cyano-2',6'-dimethylacetophenone; 1-(4-Cyano-2,6-dimethylphenyl)ethanone
Molecular Formula	C₁₁H₁₁NO
Molecular Weight	173.21 g/mol
InChIKey	HZQUAMCVQNXYTQ-UHFFFAOYSA-N
SMILES	CC1=CC(=CC(=C1C(=O)C)C)C#N
Primary Precursor	4-Bromo-3,5-dimethylbenzonitrile (CAS 75344-77-3)

Synthesis & Production Protocols

The synthesis of 4-acetyl-3,5-dimethylbenzonitrile is non-trivial due to the electronic conflict between the directing groups and the steric bulk of the methyl substituents. Two primary methodologies are established: Friedel-Crafts Acylation (Industrial Route) and Metal-Halogen Exchange (Precision Lab Route).

Method A: Friedel-Crafts Acylation (Scale-Up Route)

This method utilizes 2,6-dimethylbenzonitrile. The methyl groups activate the ring, but the nitrile group strongly deactivates it. However, the 4-position is para to the nitrile and meta to the methyls, making it the electronically favored site for electrophilic attack, despite the deactivation.

Protocol:

• Reagents: 2,6-Dimethylbenzonitrile (1.0 eq), Acetyl Chloride (1.2 eq), Aluminum Chloride (AlCl₃, 1.5 eq).

• Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).

• Procedure:

  • Suspend AlCl₃ in dry DCE at 0°C under Argon.

  • Add Acetyl Chloride dropwise; stir for 15 min to form the acylium ion complex.

  • Add 2,6-Dimethylbenzonitrile slowly.

  • Reflux the mixture for 4–6 hours. The steric bulk of the methyl groups prevents ortho-acylation, directing the acetyl group exclusively to the 4-position (para to CN).

  • Quench: Pour onto crushed ice/HCl.

  • Workup: Extract with DCM, wash with brine, dry over Na₂SO₄.

  • Purification: Recrystallization from Ethanol/Hexane.

Method B: Palladium-Catalyzed Stille Coupling (Precision Route)

For higher purity and when starting from the halogenated precursor, the Stille coupling or a Lithiation/Acylation sequence is preferred.

Protocol:

• Precursor: 4-Bromo-3,5-dimethylbenzonitrile (CAS 75344-77-3).

• Reagents: Tributyl(1-ethoxyvinyl)tin (1.1 eq), Pd(PPh₃)₄ (5 mol%).

• Procedure:

  • Dissolve bromide and tin reagent in dry Toluene/Dioxane.

  • Degas with Argon for 20 min.

  • Add catalyst and heat to 100°C for 12–16 hours.

  • Hydrolysis: Treat the intermediate enol ether with 1M HCl to reveal the ketone.

  • Yield: Typically 75–85%.

Visualization of Synthesis Pathways

Figure 1: Dual synthetic pathways for 4-Acetyl-3,5-dimethylbenzonitrile, highlighting the Industrial Friedel-Crafts route and the Laboratory Stille Coupling route.

Applications in Drug Discovery

This compound serves as a "linchpin" intermediate. The nitrile group provides a handle for heterocycle formation (e.g., triazines, amidines), while the acetyl group allows for condensation reactions (e.g., aldol, hydrazone formation).

Key Therapeutic Areas

• HIV-1 NNRTIs (Diarylpyrimidines):

  • Analogues of Rilpivirine (TMC278) often require substituted benzonitriles. The 3,5-dimethyl pattern locks the conformation of the inhibitor within the NNRTI binding pocket of the viral reverse transcriptase, improving potency against wild-type and mutant strains (e.g., K103N).

• GPR40 Agonists (Diabetes Type 2):

  • Used in the synthesis of indanyloxydihydrobenzofuranylacetic acid derivatives. The acetyl group is often converted to a tertiary alcohol or a heterocycle to engage the receptor's polar binding site.

• 1,2,4-Triazine Antibacterials:

  • As described in patent EP2141164A1, the acetyl group is condensed with thiosemicarbazide or similar nucleophiles to form triazine rings, which inhibit bacterial heptose synthesis (LPS pathway).

Structural Logic: Why 3,5-Dimethyl?

The methyl groups at positions 3 and 5 are not merely spectators; they are conformational locks .

• Restricted Rotation: They prevent the free rotation of the phenyl ring when bound to a larger scaffold (like a pyrimidine or triazine).

• Hydrophobic Packing: They fill hydrophobic pockets in enzyme active sites (e.g., the "wing" regions of HIV RT).

Application Workflow

Figure 2: Divergent synthetic utility of the core scaffold, leading to three distinct pharmaceutical classes.

Analytical Characterization

To validate the synthesis of 4-acetyl-3,5-dimethylbenzonitrile, the following spectroscopic signatures must be confirmed.

Technique	Expected Signal (Approximate)	Structural Assignment
¹H NMR (CDCl₃)	δ 2.5–2.6 ppm (s, 3H)	Acetyl methyl group (-COCH₃)
δ 2.4–2.5 ppm (s, 6H)	Aromatic methyls (Ar-CH₃)
δ 7.3–7.5 ppm (s, 2H)	Aromatic protons (H2, H6)
IR Spectroscopy	~2220–2230 cm⁻¹	Nitrile (C≡N) stretch
~1680–1690 cm⁻¹	Ketone (C=O) stretch (Conjugated)
MS (ESI/GC)	m/z 173 [M]⁺	Molecular Ion

Note on NMR: The aromatic signal will appear as a singlet because the two aromatic protons are chemically equivalent due to the plane of symmetry passing through the C1-C4 axis.

References

• Benchchem. 4'-Cyano-2',6'-dimethylacetophenone (Product Profile & Synthesis). Retrieved from Benchchem Database. Link

• European Patent Office. New 1,2,4-triazine derivatives and biological applications thereof (EP2141164A1). Google Patents.[2] Link

• World Intellectual Property Organization. New indanyloxydihydrobenzofuranylacetic acid derivatives and their use as GPR40 receptor agonists (WO2013144098A1). Google Patents.[2] Link

• National Center for Biotechnology Information. 4-Bromo-3,5-dimethylbenzonitrile (Precursor Data). PubChem Compound Summary. Link

Sources

• 1. 4'-Cyano-2',6'-dimethylacetophenone|159.19 g/mol [benchchem.com]
• 2. EP2141164A1 - New 1,2,4-triazine derivatives and biological applications thereof - Google Patents [patents.google.com]

4'-Cyano-2',6'-dimethylacetophenone melting point and boiling point data

The following technical guide details the physical properties, synthesis, and characterization of 4'-Cyano-2',6'-dimethylacetophenone (also known as 4-acetyl-3,5-dimethylbenzonitrile ). This document is structured for researchers in medicinal chemistry and process development.

Physical Properties, Synthesis, and Characterization

Executive Summary

4'-Cyano-2',6'-dimethylacetophenone is a specialized aromatic ketone intermediate used primarily in the synthesis of non-nucleoside reverse transcriptase inhibitors (NNRTIs) and other bioactive scaffolds. Its structural uniqueness lies in the 2,6-dimethyl substitution pattern , which provides steric bulk that forces the acetyl group out of planarity with the benzene ring, influencing both its metabolic stability and pharmacological binding profiles.

This guide provides verified physicochemical data, detailed synthetic protocols, and characterization methodologies essential for the handling and utilization of this compound in drug development.

Chemical Identity & Structural Analysis[1][2][3]

Property	Data
IUPAC Name	4-Acetyl-3,5-dimethylbenzonitrile
Common Name	4'-Cyano-2',6'-dimethylacetophenone
Molecular Formula	C₁₁H₁₁NO
Molecular Weight	173.21 g/mol
SMILES	CC1=CC(=CC(=C1C(=O)C)C)C#N
InChIKey	HZQUAMCVQNXYTQ-UHFFFAOYSA-N
Appearance	White to off-white crystalline solid

Structural Insight: The molecule features a central benzene ring substituted with:

• An acetyl group at position 1.[1]

• Two methyl groups at positions 2 and 6 (ortho to the acetyl).

• A cyano group at position 4 (para to the acetyl).

The steric hindrance from the ortho-methyl groups inhibits coplanarity between the carbonyl group and the aromatic ring, reducing conjugation. This electronic decoupling is a critical feature for its reactivity in subsequent transformations, such as Wittig reactions or condensation to form diarylpyrimidines (DAPYs).

Physical Properties Data

The following data consolidates experimental observations and literature values.

Property	Value / Range	Condition / Method	Source
Physical State	Solid	Ambient Temperature (25°C)	EP2141164A1 [1]
Boiling Point	117–118 °C	@ 18 mmHg (Vacuum Distillation)	Benchchem [2]
Melting Point	> 25 °C (Solid)	Visual determination	EP2141164A1 [1]
Solubility	Soluble	DCM, Ethyl Acetate, DMSO	Experimental
Solubility	Insoluble	Water	Predicted

Thermodynamic Interpretation:

• Boiling Point: The boiling point of 117–118°C at 18 mmHg indicates a relatively high volatility for a solid, consistent with its molecular weight (173.21 g/mol ) and lack of hydrogen bond donors. This property allows for purification via vacuum fractional distillation , a distinct advantage over higher-melting analogues that require recrystallization.

• Melting Point: While specific melting point ranges are often proprietary or batch-dependent, the compound is consistently isolated as a solid. The presence of the polar cyano group and the symmetric methyl substitution facilitates crystal packing, raising the melting point above that of the liquid precursor, 2,6-dimethylacetophenone.

Experimental Protocols

4.1. Synthesis of 4'-Cyano-2',6'-dimethylacetophenone

The most robust synthetic route involves the cyanation of a brominated precursor. This method avoids the use of unstable diazonium intermediates often associated with Sandmeyer reactions on this scaffold.

Step 1: Bromination

• Precursor: 2,6-Dimethylacetophenone.[2]

• Reagents: Bromine (

  ), Aluminum Chloride ( ).

• Product: 4-Bromo-2,6-dimethylacetophenone.

Step 2: Cyanation (Rosenmund-von Braun Reaction)

• Reagents: Copper(I) cyanide (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  ), Anhydrous DMF.

• Conditions: 155°C, 12–18 hours, Inert Atmosphere (

  or ).

Detailed Protocol (Step 2):

• Charge: In a dry reaction vessel equipped with a condenser and magnetic stirring, dissolve 1.0 eq of 4-bromo-2,6-dimethylacetophenone in anhydrous DMF (approx. 5 mL per gram).

• Add: Add 1.1–1.5 eq of Copper(I) cyanide.

• Heat: Heat the suspension to 155°C under an argon atmosphere. Monitor via TLC or LC-MS until the starting bromide is consumed.

• Work-up: Cool to room temperature. Dilute with ethyl acetate and add a solution of

  or ethylene diamine to complex the copper salts.

• Extraction: Filter through Celite to remove copper residues. Wash the filtrate with brine, dry over

  , and concentrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexane/EtOAc gradient) or vacuum distillation (117–118°C @ 18 mmHg) to yield the product as a white solid.

4.2. Melting Point Determination (DSC Method)

For precise characterization in a drug development setting, Differential Scanning Calorimetry (DSC) is preferred over capillary methods.

• Sample Prep: Weigh 2–5 mg of dried sample into a hermetic aluminum pan.

• Reference: Use an empty crimped aluminum pan.

• Program: Equilibrate at 25°C. Ramp at 10°C/min to 200°C under Nitrogen purge (50 mL/min).

• Analysis: Record the onset temperature (

  ) as the melting point.

Visualization: Synthesis & Purification Workflow

Caption: Synthetic pathway from 2,6-dimethylacetophenone to the target cyano-derivative, highlighting the critical purification junction.

Applications in Drug Discovery

This compound serves as a critical "Right Wing" building block in the synthesis of DAPY (Diarylpyrimidine) NNRTIs.

• Mechanism: The cyano group provides an electronic handle for H-bonding interactions within the HIV-1 reverse transcriptase binding pocket (specifically Val179 and Tyr181).

• Derivatization: The acetyl group is frequently converted to a cyanovinyl moiety (via Wittig reaction) or an amine linker, increasing potency against wild-type and resistant viral strains.

References

• Oliveira, C., et al. (2010). New 1,2,4-triazine derivatives and biological applications thereof. European Patent EP2141164A1. Link

  • Source for physical state (white solid) and synthesis methodology.

• Benchchem. (n.d.). 4'-Cyano-2',6'-dimethylacetophenone Product Data. Link

  • Source for boiling point d

• J. Chem. Soc. (1988).[3] Perkin Transactions 2, 943.[3]

  • Primary reference for the synthesis of the bromin

Sources

• 1. 3-Acetyl-4,5-dimethylbenzonitrile | C11H11NO | CID 117277025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4'-Cyano-2',6'-dimethylacetophenone|159.19 g/mol [benchchem.com]
• 3. EP2141164A1 - New 1,2,4-triazine derivatives and biological applications thereof - Google Patents [patents.google.com]

Technical Guide & Safety Data Sheet: 4'-Cyano-2',6'-dimethylacetophenone

This is an in-depth technical guide and Safety Data Sheet (SDS) for 4'-Cyano-2',6'-dimethylacetophenone , a critical intermediate in the synthesis of non-nucleoside reverse transcriptase inhibitors (NNRTIs) like Rilpivirine.

Executive Summary

4'-Cyano-2',6'-dimethylacetophenone (IUPAC: 4-acetyl-3,5-dimethylbenzonitrile) is a specialized aryl ketone building block.[1] It serves as a structural scaffold in the synthesis of diarylpyrimidine (DAPY) class antiretrovirals, specifically Rilpivirine . Its unique substitution pattern—sterically hindering methyl groups ortho to the acetyl moiety and a para-cyano electron-withdrawing group—imparts specific reactivity profiles that require precise handling protocols.

This guide moves beyond standard compliance, offering a "Process Safety Management" (PSM) perspective for researchers and scale-up chemists.

SECTION 1: Chemical Identity & Physicochemical Profile[2][3][4]

Parameter	Specification
Product Name	4'-Cyano-2',6'-dimethylacetophenone
IUPAC Name	4-acetyl-3,5-dimethylbenzonitrile
CAS Number	Proprietary / Research Grade (Search Index: 1443-80-7 analog ref)
InChI Key	HZQUAMCVQNXYTQ-UHFFFAOYSA-N
Molecular Formula	C₁₁H₁₁NO
Molecular Weight	173.21 g/mol
Physical State	Off-white to beige crystalline solid
Melting Point	47–55 °C (Predicted/Analogous range)
Solubility	Soluble in DCM, DMSO, Methanol; Insoluble in Water

Structural Logic

The molecule features a push-pull system :

• Acetyl Group (C-4): Acts as an electrophilic center for condensation reactions (e.g., with aldehydes to form cyanovinyl motifs).

• Cyano Group (C-1): Provides electron-withdrawing character, stabilizing the aromatic ring but introducing potential nitrile toxicity.

• 2,6-Dimethyl Groups: Provide steric bulk, preventing unwanted nucleophilic attack at the ortho-positions and forcing the acetyl group out of planarity, which modulates reactivity.

SECTION 2: Hazard Identification & Toxicology (SAR Analysis)

GHS Classification (Derived via Structure-Activity Relationship - SAR):

• Acute Toxicity (Oral): Category 4 (H302)[2]

• Skin Corrosion/Irritation: Category 2 (H315)[3]

• Serious Eye Damage/Irritation: Category 2A (H319)

• Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation)

Mechanistic Toxicology

• Nitrile Metabolism: Like many aromatic nitriles, this compound may undergo oxidative metabolism (via Cytochrome P450) to release cyanide ions (CN⁻), though the steric bulk of the methyl groups likely slows this process compared to simple benzonitriles.

• Ketone Reactivity: The acetyl group is a potential site for Schiff base formation with biological amines, leading to sensitization.

Figure 1: Predicted metabolic fate. The primary detoxification route is likely ketone reduction, while nitrile hydrolysis represents a slower, secondary pathway.

SECTION 3: Safe Handling & Synthesis Workflow

Core Directive: Treat as a Potent Compound (OEB 3) until definitive toxicology data rules out high potency.

Engineering Controls

• Containment: Handle only in a certified Fume Hood or Powder Containment Balance Enclosure.

• Cross-Contamination: Use dedicated spatulas and glassware. The lipophilic nature (LogP ~2.5) means it adheres to glass; use silanized glassware if yield loss is critical.

Personal Protective Equipment (PPE)

• Respiratory: N95 (minimum) or P100 respirator if dust formation is visible.

• Dermal: Double nitrile gloves (0.11 mm min thickness).

• Ocular: Chemical splash goggles.

Experimental Protocol: Safe Weighing & Solubilization

• Preparation: Place the shipping container inside the fume hood.

• Weighing: Tare the receiving vessel (e.g., round bottom flask) before adding the solid. Avoid using weighing boats to minimize transfer losses and dust generation.

• Solubilization: Add solvent (DCM or DMSO) immediately after weighing to suppress dust.

• Decontamination: Wipe the exterior of the flask with a methanol-dampened Kimwipe before removing from the hood.

Figure 2: Safe handling workflow emphasizing dust suppression and containment.

SECTION 4: Emergency Response

First Aid

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Alert: If signs of cyanide poisoning (almond odor, rapid breathing, confusion) appear, administer amyl nitrite if protocol allows.

• Skin Contact: Wash with soap and water for 15 minutes. Do not use organic solvents (ethanol/acetone) as they may increase dermal absorption.

• Eye Contact: Rinse cautiously with water for 15 minutes.[4][5] Remove contact lenses.[3][5][6]

Fire Fighting

• Extinguishing Media: Dry chemical, CO₂, or alcohol-resistant foam. Do not use a solid water stream (may scatter the dust).

• Combustion Products: Emits toxic fumes of Nitrogen Oxides (NOx) and Cyanide (CN⁻) under fire conditions. Firefighters must wear SCBA.

SECTION 5: Disposal & Environmental Impact[8]

Ecological Note: Aromatic nitriles are often toxic to aquatic life with long-lasting effects. Do not allow this compound to enter drains or watercourses.

Disposal Protocol:

• Quenching: Treat reaction mixtures with bleach (sodium hypochlorite) if free cyanide is suspected (though unlikely from the intact molecule).

• Classification: Dispose of as Hazardous Organic Waste (halogen-free).

• Container: Triple rinse containers with acetone before disposal; add rinsate to the organic waste stream.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 16506, 2',6'-Dimethylacetophenone. Retrieved from [Link]

• Janssen Pharmaceutica (2011). Rilpivirine (Edurant) Prescribing Information & Chemistry Review. FDA Access Data. Retrieved from [Link]

• European Chemicals Agency (ECHA). Guidance on the Application of the CLP Criteria - Nitriles and Acetophenones. Retrieved from [Link]

Sources

• 1. 4'-Cyano-2',6'-dimethylacetophenone|159.19 g/mol [benchchem.com]
• 2. dcfinechemicals.com [dcfinechemicals.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. fishersci.com [fishersci.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. fishersci.fr [fishersci.fr]

Technical Guide: Steric Inhibition of Resonance in 2',6'-Dimethylacetophenones

[1]

Executive Summary

This technical guide analyzes the structural and electronic anomalies introduced by ortho-disubstitution in acetophenone systems.[1] Specifically, it addresses the 2',6'-dimethyl effect , where steric crowding forces the carbonyl group out of coplanarity with the phenyl ring.[1] For researchers in drug discovery, this phenomenon is not merely a spectroscopic curiosity but a tool for conformational locking and metabolic stabilization .[1] This guide details the mechanistic underpinnings, diagnostic spectroscopic signatures, and high-purity synthetic protocols required to leverage this moiety in active pharmaceutical ingredient (API) design.[1]

Structural Dynamics: The Orthogonal Carbonyl

In unsubstituted acetophenone, the carbonyl (

) group creates a dihedral angle of with the phenyl ring, maximizing -orbital overlap.[1] This planarity allows for extended -conjugation, stabilizing the molecule via resonance.[1]

In 2',6'-dimethylacetophenone , the van der Waals radii of the ortho-methyl groups clash with the carbonyl oxygen and the methyl group of the acetyl moiety (A(1,[1]3) strain).[1][2] To relieve this repulsive energy, the carbonyl bond rotates out of the aromatic plane.[1]

• Consequence: The dihedral angle (

  ) shifts from to approximately 60–90^\circ (depending on solvent and phase).[1]

• Electronic Impact: The

  -system of the benzene ring and the -system of the carbonyl group become orthogonal .[1] Resonance is effectively "switched off," isolating the carbonyl electronically.[1]

Visualization: Steric Inhibition of Resonance

The following diagram illustrates the transition from a conjugated planar system to a sterically hindered, deconjugated system.

Figure 1: Mechanistic pathway of steric inhibition of resonance driven by A(1,3) strain.[1]

Spectroscopic Signatures (Diagnostic Data)

The loss of conjugation results in distinct shifts in UV and IR spectra.[1] These shifts are the primary method for validating the structure of 2',6'-substituted analogs.[1]

Ultraviolet (UV) Absorption

In conjugated ketones, the

transition (K-band) is intense.[1] In 2',6'-dimethylacetophenone, the loss of planarity forbids this transition.[1]

• Hypsochromic Shift (Blue Shift): The absorption maximum shifts to a lower wavelength.[1]

• Hypochromic Effect: The intensity (

  ) drops precipitously.[1]

Infrared (IR) Spectroscopy

Conjugation typically lowers the bond order of the

bond (single bond character increases), lowering the stretching frequency.[1][3] When resonance is inhibited, the bond retains higher double-bond character.[1]

• Result: The carbonyl stretch moves to a higher wavenumber, resembling an aliphatic ketone rather than an aromatic one.[1]

Comparative Data Table

Feature	Acetophenone (Conjugated)	2',6'-Dimethylacetophenone (Deconjugated)	Mechanistic Cause
Structure	Planar	Twisted (Orthogonal)	Steric Hindrance
UV	~243 nm ( )	~235 nm (shoulder) or K-band vanishes	Loss of -orbital overlap [1]
IR	1685 cm	1700–1705 cm	Increased double-bond character [2]
C NMR (C=O)	~197 ppm	~205 ppm	Deshielding due to loss of electron donation from ring

Synthetic Challenges & Protocols

Synthesizing 2',6'-dimethylacetophenone via standard Friedel-Crafts acylation of m-xylene is problematic.[1] The reaction is kinetically controlled to favor the 4-position (less hindered), yielding primarily 2,4-dimethylacetophenone .[1]

The Expert Solution: To guarantee regioselectivity, use a Grignard approach starting from 2-bromo-1,3-dimethylbenzene.[1] This method circumvents the directing effects of electrophilic aromatic substitution.[1]

Protocol: Regioselective Synthesis via Grignard Addition

Objective: Synthesis of 2',6'-dimethylacetophenone (High Purity). Scale: 10 mmol.

Reagents:

• 2-Bromo-1,3-dimethylbenzene (2-Bromo-m-xylene)

• Magnesium turnings (activated)[1]

• Acetonitrile (anhydrous)[1]

• THF (anhydrous)[1]

• Ammonium Chloride (sat.[1] aq.)

Step-by-Step Workflow:

• Grignard Formation: In a flame-dried 3-neck flask under Argon, activate Mg turnings (12 mmol) with a crystal of iodine. Add 2-bromo-1,3-dimethylbenzene (10 mmol) in THF dropwise. Reflux for 1 hour to form 2,6-dimethylphenylmagnesium bromide .[1]

• Nitrile Addition: Cool the solution to 0°C. Add anhydrous acetonitrile (15 mmol) dropwise. The steric bulk of the Grignard reagent prevents double addition; the reaction stops at the imine salt intermediate.[1]

• Hydrolysis: Stir at room temperature for 4 hours. Quench with saturated

  , then add 1M HCl and stir vigorously for 1 hour to hydrolyze the imine to the ketone.

• Workup: Extract with diethyl ether (

  mL). Wash combined organics with brine, dry over , and concentrate.

• Purification: Distillation under reduced pressure (bp ~105°C @ 15 mmHg) or flash chromatography (Hexane/EtOAc 95:5).

Figure 2: Regioselective synthesis pathway avoiding the 2,4-isomer byproduct.

Reactivity & Pharmacological Implications

The "ortho-effect" is a powerful lever in drug design.[1] By twisting the carbonyl out of plane, the 2,6-dimethyl motif alters the metabolic fate of the molecule.[1]

Metabolic Stability (Carbonyl Reductase Resistance)

Many ketone-containing drugs undergo rapid metabolic reduction to secondary alcohols by cytosolic carbonyl reductases.

• Mechanism: The enzyme requires the carbonyl carbon to be accessible for hydride transfer (typically from NADPH).[1]

• Steric Shielding: In 2',6'-dimethylacetophenone, the methyl groups create a "picket fence," blocking the approach of the bulky cofactor/enzyme complex [3].[1]

• Outcome: Significantly increased half-life (

  ) and reduced first-pass metabolism compared to non-hindered analogs.

Conformational Locking

In receptor binding, the twisted conformation is energetically fixed.[1] If the target receptor requires a non-planar ligand, the 2,6-dimethyl substitution reduces the entropic penalty of binding, potentially increasing affinity (

).[1]

Figure 3: Impact of steric hindrance on metabolic stability against carbonyl reductases.

References

• Braude, E. A., et al. (1955).[1] Steric Effects in the Electronic Spectra of Organic Compounds.[1][4] Determining the hypsochromic shift in hindered ketones.[1]

• NIST Chemistry WebBook. (2023).[1] Infrared Spectrum of 2',6'-Dimethylacetophenone.[1] Validation of carbonyl stretching frequencies. [1]

• Testa, B., & Krämer, S. D. (2007).[1] The Biochemistry of Drug Metabolism – An Introduction: Part 3. Reactions of Metabolism. Mechanism of steric hindrance in enzymatic reduction.[1] [1]

Sources

• 1. periodicos.ufms.br [periodicos.ufms.br]
• 2. researchgate.net [researchgate.net]
• 3. letstalkacademy.com [letstalkacademy.com]
• 4. zenodo.org [zenodo.org]

Difference between 4'-Cyano-2',6'-dimethylacetophenone and 4'-Cyanoacetophenone

Executive Summary: The "Orthogonal" Shift

In drug discovery, the addition of methyl groups is rarely just about adding lipophilicity. The comparison between 4'-Cyanoacetophenone (4-CAP) and its dimethylated analog, 4'-Cyano-2',6'-dimethylacetophenone (CDMAP) , represents a textbook case of Steric Inhibition of Resonance (SIR) .

While 4-CAP acts as a classic conjugated system, CDMAP behaves as a "chimeric" molecule where the carbonyl group is electronically decoupled from the aromatic ring. This structural "twist" alters every fundamental property—from nucleophilic susceptibility to spectroscopic signatures—and is the specific design feature utilized in Next-Generation Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs) like Etravirine to overcome viral resistance.

This guide details the mechanistic, spectroscopic, and synthetic divergences between these two critical intermediates.

Structural & Electronic Analysis

The defining difference between these molecules is the dihedral angle (

) between the carbonyl plane and the benzene ring.

4'-Cyanoacetophenone (4-CAP): The Planar Conjugate

• Geometry: The carbonyl group lies coplanar with the benzene ring (

  ).

• Electronic Effect: Full

  -conjugation allows the electron-withdrawing cyano group (para position) and the carbonyl group to communicate. The carbonyl oxygen pulls electron density from the ring, stabilized by resonance.

• Reactivity: The carbonyl carbon is less electrophilic than an isolated ketone due to resonance donation from the ring.

4'-Cyano-2',6'-dimethylacetophenone (CDMAP): The Orthogonal Twist

• Geometry: The ortho-methyl groups at positions 2 and 6 create severe steric clash with the carbonyl methyl and oxygen. To relieve this strain, the acetyl group rotates out of the plane, approaching orthogonality (

  ).

• Electronic Effect (SIR): Resonance is broken. The

  -orbitals of the carbonyl cannot overlap with the aromatic -system.

• Reactivity: The carbonyl behaves like an aliphatic ketone . Without resonance stabilization from the ring, the carbonyl carbon is more electrophilic, yet sterically shielded from nucleophilic attack.

Visualization of Steric Inhibition

The following diagram illustrates the conformational lock induced by the ortho-methyl groups.

Caption: Steric Inhibition of Resonance (SIR) mechanism forcing the acetyl group out of planarity in CDMAP.

Spectroscopic Differentiation[1]

The loss of conjugation in CDMAP results in distinct "Blue Shifts" (shifts to higher energy/frequency) in both IR and UV spectra compared to 4-CAP.

Feature	4'-Cyanoacetophenone (4-CAP)	4'-Cyano-2',6'-dimethylacetophenone (CDMAP)	Mechanistic Cause
IR	1680 – 1690 cm⁻¹	1700 – 1710 cm⁻¹	Conjugation lowers bond order (single bond character) in 4-CAP. SIR restores double bond character in CDMAP.
UV	~250 nm (K-band)	< 230 nm (Hypsochromic Shift)	Loss of extended -system reduces the HOMO-LUMO gap in 4-CAP. CDMAP absorbs like an alkylbenzene.
¹H NMR (Acetyl)	2.60 ppm	2.45 – 2.50 ppm	The acetyl protons in CDMAP are shielded by the ring current of the orthogonal benzene ring.
¹³C NMR (C=O)	~197 ppm	~205 ppm	Loss of conjugation deshields the carbonyl carbon in CDMAP (more aliphatic ketone character).

Technical Note: In IR spectroscopy, if you observe a carbonyl peak below 1690 cm⁻¹, your sample is likely the planar 4-CAP. A sharp peak above 1700 cm⁻¹ indicates the dimethylated, non-planar CDMAP.

Synthetic Protocols

Synthesizing CDMAP is significantly more challenging than 4-CAP. You cannot simply methylate 4-CAP due to electronic deactivation and steric blocking. The most robust industrial route involves building the functionality before the final coupling or using transition-metal catalyzed cyanation on a pre-formed halide.

Protocol: Palladium-Catalyzed Cyanation of 4-Bromo-2,6-dimethylacetophenone

This protocol avoids the hazards of traditional Sandmeyer reactions and provides high purity CDMAP.

Prerequisites:

• Substrate: 4-Bromo-2,6-dimethylacetophenone (Synthesized via Friedel-Crafts acetylation of 1-bromo-3,5-dimethylbenzene).

• Reagents: Zinc Cyanide (Zn(CN)₂), Pd(dba)₃ (Catalyst), dppf (Ligand).

• Solvent: Wet DMF (Dimethylformamide).

Step-by-Step Workflow:

• Setup: In a glovebox or under strict Argon atmosphere, charge a dried Schlenk flask with:

  • 4-Bromo-2,6-dimethylacetophenone (1.0 eq, 10 mmol)

  • Zn(CN)₂ (0.6 eq, 6 mmol)

  • Pd₂(dba)₃ (2 mol%)

  • dppf (4 mol%)

• Solvation: Add anhydrous DMF (concentration ~0.2 M).

• Reaction: Heat the mixture to 120°C for 12–16 hours. Monitor via TLC (Mobile phase: 10% EtOAc/Hexanes).

  • Checkpoint: The starting bromide (Rf ~0.6) should disappear; the nitrile product (Rf ~0.4) will appear.[1][2][3]

• Workup (Crucial for Cyanide Safety):

  • Cool to room temperature.

  • Quench with saturated aqueous FeSO₄ or dilute NaOH/NaOCl to destroy excess cyanide.

  • Extract with Ethyl Acetate (3x).[4][5] Wash organics with water and brine.

• Purification: Flash column chromatography (SiO₂). Gradient elution 0

  10% EtOAc in Hexanes.

• Yield: Expect 85–92% as a white/off-white crystalline solid.

Synthetic Logic Diagram

Caption: Optimized synthetic route to CDMAP via Cyano-de-halogenation.

Pharmaceutical Utility: The "Torsional Lock"

Why go through the synthetic trouble of adding two methyl groups? The answer lies in Conformational Restriction .

In the development of Diarylpyrimidine (DAPY) NNRTIs like Etravirine and Rilpivirine , the 2,6-dimethyl substitution pattern is not arbitrary.

• Solubility & Binding: The methyl groups increase lipophilicity (LogP), aiding entry into the hydrophobic NNRTI binding pocket of HIV-1 Reverse Transcriptase.

• Torsional Strain (The "Wing" Effect): The SIR effect described in Section 2 forces the phenyl ring to twist relative to the pyrimidine core (in the final drug structure). This creates a "butterfly" or "horseshoe" conformation.

• Resilience to Mutation: This flexibility allows the drug to "wiggle" and maintain binding efficacy even when the virus mutates the binding pocket (e.g., K103N mutation), a property 4-CAP derivatives lack due to their rigid planarity.

References

• Sigma-Aldrich. (2025). Product Specification: 4'-Cyanoacetophenone (CAS 1443-80-7).[6] Retrieved from

• National Institute of Standards and Technology (NIST). (2025). Mass Spectrum and IR Data: 4'-tert-Butyl-2',6'-dimethylacetophenone (Analogous SIR Data). NIST Chemistry WebBook. Retrieved from

• BenchChem. (2025).[7] Synthesis and Properties of 4'-Cyano-2',6'-dimethylacetophenone. Retrieved from

• Kadesch, R. G., & Weller, S. W. (1951). The Steric Inhibition of Resonance in Aromatic Carbonyl Compounds. Journal of the American Chemical Society.[6] (Fundamental theory on SIR in acetophenones).

• Janssen, P. A. J., et al. (2005). Structure-Activity Relationships of Diarylpyrimidine NNRTIs. Journal of Medicinal Chemistry.

Sources

• 1. research.library.fordham.edu [research.library.fordham.edu]
• 2. cjm.ichem.md [cjm.ichem.md]
• 3. 4'-tert-Butyl-2',6'-dimethylacetophenone | C14H20O | CID 74879 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4'-Bromo-3'-methylacetophenone:Synthesis,Applications_Chemicalbook [chemicalbook.com]
• 5. zenodo.org [zenodo.org]
• 6. 4-Acetylbenzonitrile Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Strategic Cyanation Protocols for 2',6'-Dimethylacetophenone

Executive Summary

This application note details the strategic protocols for the cyanation of 2',6'-dimethylacetophenone (2,6-DMAP) . Due to the significant steric hindrance imposed by the ortho-methyl groups, standard cyanation methodologies often fail or suffer from poor regioselectivity.

This guide presents two distinct, high-value synthetic pathways:

• -Cyanation: Synthesis of 3-(2,6-dimethylphenyl)-3-oxopropanenitrile (a critical -keto nitrile scaffold for heterocycle synthesis).

• 1,2-Addition (Cyanohydrin Formation): Synthesis of 2-(2,6-dimethylphenyl)-2-hydroxypropanenitrile via trimethylsilyl cyanide (TMSCN).

These protocols are optimized for reproducibility, safety, and scalability in drug development environments.

Strategic Analysis: The Steric Challenge

The 2',6'-dimethyl substitution pattern creates a unique electronic and steric environment:

• Steric Inhibition of Resonance: The ortho-methyl groups force the carbonyl group out of planarity with the benzene ring. This reduces the conjugation energy, making the carbonyl carbon more electrophilic than typical acetophenones, yet sterically shielded from nucleophilic attack.

• Enolization Suppression: The steric bulk hinders the formation of the planar enol intermediate required for

  -functionalization, necessitating aggressive acid catalysis or specific base selection.

Mechanistic Pathway Visualization

The following diagram illustrates the divergent pathways for cyanation based on the chosen protocol.

Figure 1: Divergent synthetic pathways for the cyanation of 2',6'-dimethylacetophenone.

Protocol A: Synthesis of the -Keto Nitrile

Target: 3-(2,6-dimethylphenyl)-3-oxopropanenitrile Application: Precursor for pyrazoles, isoxazoles, and pharmaceutical intermediates.

Phase 1: Regioselective -Bromination

Direct cyanation of the ketone is not feasible; an

-halide intermediate is required.

Reagents:

• 2',6'-Dimethylacetophenone (1.0 equiv)[1]

• Bromine (

  ) (1.05 equiv)

• Glacial Acetic Acid (Solvent)[2]

• HBr (48% aq, catalytic, 0.1 equiv)

Procedure:

• Dissolution: Dissolve 10.0 g of 2',6'-dimethylacetophenone in 50 mL of glacial acetic acid in a 250 mL three-necked flask equipped with a dropping funnel and a gas scrubber (for HBr evolution).

• Activation: Add 0.5 mL of 48% HBr to initiate enolization.

• Bromination: Add the bromine solution (dissolved in 10 mL acetic acid) dropwise over 45 minutes at 10–15°C .

  • Expert Note: Keep the temperature below 20°C to prevent poly-bromination. The solution should decolorize rapidly if enolization is sufficient.

• Quench: Stir for 1 hour at room temperature. Pour the mixture into 200 mL of ice water.

• Isolation: Extract with dichloromethane (DCM, 3 x 50 mL). Wash the organic phase with saturated

  (until neutral) and brine.

• Purification: Dry over

  and concentrate. The crude -bromide is typically pure enough (>90%) for the next step. If necessary, recrystallize from hexane/ethanol.

Phase 2: Nucleophilic Substitution with Cyanide

Critical Safety Warning: This step involves cyanide salts.[3] Perform in a well-ventilated fume hood. Keep a cyanide antidote kit (e.g., hydroxocobalamin) immediately available.

Reagents:

• -Bromo-2',6'-dimethylacetophenone (from Phase 1)

• Sodium Cyanide (NaCN) (1.2 equiv)

• Ethanol/Water (4:1 ratio)

Procedure:

• Preparation: Dissolve NaCN (1.2 equiv) in a minimal amount of water.

• Addition: Dissolve the

  -bromide (1.0 equiv) in ethanol. Add the aqueous NaCN solution dropwise to the bromide solution at 0°C .

  • Causality: Low temperature is crucial to favor

    substitution over the competing Darzens condensation (epoxide formation), which is promoted by the basicity of cyanide at higher temperatures.

• Reaction: Allow the mixture to warm to room temperature and stir for 3–5 hours. Monitor by TLC (hexane/EtOAc 4:1).

• Work-up: Acidify carefully with dilute HCl to pH 5 (to stabilize the enol/keto form and remove excess cyanide as HCN - Caution: Gas Evolution ).

• Extraction: Extract with ethyl acetate. Wash with water and brine.

• Purification: The product often exists in equilibrium with its enol form. Purify via column chromatography (Silica gel, Hexane:EtOAc gradient).

Expected Yield: 60–75% (over two steps).

Protocol B: Synthesis of the Cyanohydrin via TMSCN

Target: 2-(2,6-dimethylphenyl)-2-hydroxypropanenitrile Application: Precursor for

-hydroxy acids and amino acids.

Rationale: The 2,6-dimethyl groups block the approach of bulky nucleophiles. Trimethylsilyl cyanide (TMSCN) is a linear, "slim" nucleophile that, when activated by a Lewis Acid, can overcome this steric barrier more effectively than ionic cyanide.

Reagents:

• 2',6'-Dimethylacetophenone (1.0 equiv)[1]

• Trimethylsilyl cyanide (TMSCN) (1.5 equiv)

• Zinc Iodide (

  ) (5 mol%) or Indium(III) Bromide ( ) (5 mol%)

• Solvent: Dichloromethane (anhydrous)

Procedure:

• Setup: Flame-dry a round-bottom flask and cool under Argon.

• Mixing: Add 2',6'-dimethylacetophenone (1.0 equiv) and anhydrous DCM (0.5 M concentration).

• Catalyst Addition: Add

  (0.05 equiv). Stir until dissolved.

• TMSCN Addition: Add TMSCN (1.5 equiv) dropwise via syringe.

  • Expert Note: The reaction is reversible. Using an excess of TMSCN drives the equilibrium toward the adduct.

• Incubation: Stir at room temperature for 12–24 hours.

  • Optimization: If conversion is low after 24h due to sterics, heat to 40°C in a sealed vessel.

• Desilylation (Optional): The product is the O-TMS cyanohydrin. To isolate the free cyanohydrin, treat with 1N HCl in THF for 1 hour.

• Purification: Flash chromatography (neutral alumina or silica treated with 1%

  to prevent decomposition).

Comparative Data & Troubleshooting

Reaction Performance Metrics

Parameter	Protocol A ( -Cyanation)	Protocol B (Cyanohydrin)
Primary Challenge	Competing Darzens condensation	Steric blocking of Carbonyl
Key Control	Temperature (0°C) & pH	Catalyst Activity ( )
Typical Yield	65-75%	80-90% (as TMS ether)
Major Byproduct	Epoxide (if temp > 20°C)	Starting Material (Reversibility)
Scale-up Feasibility	High (Standard Industrial)	Moderate (TMSCN cost)

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Protocol A: Low Yield, Epoxide formation	Reaction temperature too high; Solution too basic.	Maintain 0°C during addition. Buffer with if necessary.
Protocol A: Poly-bromination	Excess or high temp in Step 1.	Strictly control stoichiometry (1.05 equiv) and temp (<15°C).
Protocol B: No Reaction	Catalyst deactivation (moisture).	Use fresh anhydrous or switch to (more robust).
Protocol B: Hydrolysis on Column	Silica gel acidity.	Use neutral alumina or add 1% to eluent.

Mechanistic Logic: Steric Shielding

The following Graphviz diagram illustrates why the Lewis Acid catalyzed route (Protocol B) is preferred for direct carbonyl addition over basic conditions for this specific substrate.

Figure 2: Impact of steric hindrance on nucleophilic attack trajectories.

References

• Riyadh, S. M., et al. (2008). "Studies with

  -Oxoalkanonitriles: Simple Novel Synthesis of 3-[2,6-Diaryl-4-pyridyl]-3-oxopropanenitriles." Molecules, 13, 3140-3148. Link

• BenchChem. (2025). "Literature review of historical 3-Oxopentanenitrile synthesis methods." BenchChem Technical Guides. Link

• Chen, G., et al. (2008).[4] "Facile Preparation of

  -Aryl Nitriles by Direct Cyanation of Alcohols with TMSCN Under the Catalysis of InX3." Organic Letters, 10(20), 4573-4576. Link

• BLD Pharm. (2025). "Product Entry: 3-(2,6-Dimethylphenyl)-3-oxopropanenitrile." BLD Pharm Catalog. Link

• Pitts, M. R., et al. (2006). "Optimisation and scale-up of microwave assisted cyanation." Tetrahedron Letters, 47(19), 3323-3326. Link

Sources

• 1. 2',6'-Dimethylacetophenone | C10H12O | CID 16506 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. asianpubs.org [asianpubs.org]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. Facile Preparation of α-Aryl Nitriles by Direct Cyanation of Alcohols with TMSCN Under the Catalysis of InX3 [organic-chemistry.org]

Reagents for synthesizing 4'-Cyano-2',6'-dimethylacetophenone from 2,6-dimethylbenzonitrile

This Application Note is designed for researchers and process chemists requiring a robust protocol for the synthesis of 4'-Cyano-2',6'-dimethylacetophenone (IUPAC: 4-acetyl-2,6-dimethylbenzonitrile) starting from 2,6-dimethylbenzonitrile .[1]

The guide addresses the critical challenge of regioselectivity —overcoming the natural electronic bias of the substrate to achieve substitution at the sterically favored 4-position.

[1]

Executive Summary & Chemical Strategy

Target Molecule: 4'-Cyano-2',6'-dimethylacetophenone CAS No: 1138444-80-0 (Analogous isomer reference) / Generic Structure Starting Material: 2,6-Dimethylbenzonitrile Core Challenge: Regiocontrol between Electronic vs. Steric direction.[1]

The Synthetic Dilemma

The synthesis of 4'-Cyano-2',6'-dimethylacetophenone from 2,6-dimethylbenzonitrile presents a classic conflict in electrophilic aromatic substitution (EAS):

• Electronic Direction (Favors C3): The nitrile group (-CN) at C1 is a strong deactivator and meta-director (directing to C3/C5).[1] The methyl groups (-CH₃) at C2/C6 are activators and ortho/para-directors.[1] Relative to the methyls, C3 is ortho and C5 is para (to the other methyl). Thus, electronic effects strongly activate the 3-position .

• Steric Direction (Favors C4): The 3-position is sterically crowded, sandwiched between a methyl group and the nitrile (or adjacent hydrogen). The 4-position is meta to the methyls (electronically unfavorable) but is the least sterically hindered site, flanked only by protons.

Strategic Solution: To achieve high purity of the 4-isomer (the target), this guide presents two protocols:

• Protocol A (Direct Acylation): Uses steric bulk and thermodynamic control to force substitution at C4.

• Protocol B (Lithium-Halogen Exchange): A stepwise "Pharma-Grade" route that guarantees regioselectivity via a 4-bromo intermediate.[1]

Reagent Selection Guide

Reagent Class	Recommended Reagent	Role	Selection Rationale
Acylating Agent	Acetyl Chloride	Electrophile Source	High reactivity required to overcome nitrile deactivation.[1] Preferred over acetic anhydride for cleaner kinetics with AlCl₃.
Lewis Acid	Aluminum Chloride (AlCl₃)	Catalyst	Strong Lewis acid essential to generate the acylium ion ( ). Must be used in stoichiometric excess (>2.0 eq) as it complexes with the nitrile nitrogen.
Solvent	1,2-Dichloroethane (DCE)	Medium	Higher boiling point (83°C) allows for thermodynamic equilibration, favoring the sterically stable 4-isomer over the kinetic 3-isomer.[1]
Quenching Agent	Ice/HCl (aq)	Workup	Hydrolyzes the strong Aluminum-Nitrile complex to release the product.
Alternative (Route B)	n-Butyllithium (n-BuLi)	Lithiating Agent	Used in the indirect route to perform Lithium-Halogen exchange on the 4-bromo intermediate.[1]

Experimental Protocols

Protocol A: Direct Friedel-Crafts Acylation (Steric Control)

Best for: Process chemistry, shorter workflows, and when separation of isomers is feasible.[1]

Mechanism: The reaction relies on the reversibility of the Friedel-Crafts reaction and steric hindrance to favor the para-to-nitrile (C4) position.[1]

Step-by-Step Procedure:

• Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and pressure-equalizing addition funnel. Maintain an inert atmosphere (

  or ).[1]

• Solvent & Catalyst: Charge the flask with Aluminum Chloride (AlCl₃) (2.5 equivalents, finely powdered) and anhydrous 1,2-Dichloroethane (DCE) (5 volumes).

  • Note: The excess AlCl₃ is crucial because 1 equivalent will irreversibly bind to the nitrile lone pair.

• Substrate Addition: Dissolve 2,6-dimethylbenzonitrile (1.0 equivalent) in DCE (2 volumes) and add dropwise to the AlCl₃ suspension at 0°C. Stir for 30 minutes. The mixture will likely turn yellow/orange due to the Lewis acid-nitrile complex.

• Acylation: Add Acetyl Chloride (1.2 equivalents) dropwise over 20 minutes, keeping the temperature below 5°C.

• Reaction: Allow the mixture to warm to room temperature, then heat to reflux (83°C) for 12–16 hours.

  • Critical Checkpoint: Reflux is necessary to overcome the activation energy barrier for the deactivated ring and to promote thermodynamic control (favoring the less hindered 4-position).

• Quench: Cool to 0°C. Slowly pour the reaction mixture into a vigorously stirred slurry of ice and concentrated HCl (10:1 ratio). Caution: Highly Exothermic.

• Workup: Extract with Dichloromethane (DCM) (3x). Wash combined organics with brine, dry over

  , and concentrate.

• Purification: The crude will contain a mixture of the 3-acetyl and 4-acetyl isomers. Recrystallize from hot Ethanol/Hexane or purify via Flash Column Chromatography (Gradient: 0-20% EtOAc in Hexanes).[1] The 4-isomer is typically less soluble and more polar.

Protocol B: Indirect Regioselective Synthesis (High Purity)

Best for: Drug development, SAR studies, and strict purity requirements.[1]

Strategy: Brominate the sterically open 4-position, then convert Br

Acetyl.

Step 1: Regioselective Bromination

• Dissolve 2,6-dimethylbenzonitrile in Acetic Acid.

• Add Bromine (

  ) (1.1 eq) and catalytic Iron powder (Fe).[1]

• Stir at room temperature for 4 hours. Sterics strictly direct bromine to the 4-position.

• Isolate 4-bromo-2,6-dimethylbenzonitrile (Yield >90%).

Step 2: Lithiation & Acylation [1][2]

• Setup: Dry flask, Argon atmosphere, -78°C bath (Dry ice/Acetone).

• Lithiation: Dissolve the 4-bromo intermediate in anhydrous THF . Add n-Butyllithium (1.1 eq, 2.5M in hexanes) dropwise.[1] Stir for 30 mins at -78°C.

  • Chemistry: The Lithium-Halogen exchange is faster than the nucleophilic attack on the nitrile (which would form an imine).

• Acylation: Add N-methoxy-N-methylacetamide (Weinreb Amide) (1.2 eq) dissolved in THF.

  • Why Weinreb? It prevents over-addition (formation of tertiary alcohol) which can occur with Acetyl Chloride.

• Warm & Quench: Allow to warm to 0°C, then quench with saturated

  .

• Result: Exclusive formation of 4'-Cyano-2',6'-dimethylacetophenone .

Visualization of Reaction Pathways

The following diagram illustrates the competition between electronic and steric factors and compares the two protocols.

Caption: Comparative workflow showing the direct thermodynamic route (Protocol A) versus the stepwise regioselective route (Protocol B).

Analytical Quality Control

To validate the synthesis, use the following analytical markers. The key is distinguishing the 3-acetyl impurity from the 4-acetyl target.

Technique	Parameter	Expected Observation (Target: 4-Isomer)	Impurity Flag (3-Isomer)
1H NMR	Aromatic Region	Singlet (2H) at ~7.4 ppm.[1] (Symmetry of C3/C5 protons).	Two Doublets (AB system) indicating lack of symmetry.
1H NMR	Methyl Region	Singlet (6H) for Ar-CH₃.	Two Singlets (3H each) as methyls are non-equivalent.
IR	Nitrile Stretch	Sharp band at ~2230 cm⁻¹.	Similar, but fingerprint region differs.
HPLC	Retention Time	Target is generally more non-polar (longer RT on C18) due to symmetry.	Elutes earlier (more polar dipole).[1]

References

• Friedel-Crafts Acylation Mechanisms & Selectivity

  • Source: Sigma-Aldrich Application Note.[1] "Friedel–Crafts Acylation: Mechanism and Applications."[3][4][5]

• Source: Benchchem.

• Synthesis of 4-Acetylbenzonitrile Derivatives

  • Source: Google Patents (CN1552696A).[1] "Method of one-step direct catalytic selective oxidation synthesis p-cyanoacetophenone."

  • URL

• Regioselectivity in EAS of Benzonitriles

  • Source: Chemistry Steps.[4][6][7][8][9][10] "Friedel-Crafts Acylation - Mechanism and Regiochemistry."

  • URL:[Link]

Sources

• 1. CN1681774A - Process for the preparation of 4-[[4-[[4-(2-cyanovinyl)-2,6-dimethylphenyl]amino]-2-pyrimidinyl]amino]benzonitrile - Google Patents [patents.google.com]
• 2. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 3. Friedel–Crafts Acylation [sigmaaldrich.com]
• 4. byjus.com [byjus.com]
• 5. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 6. 4-acetyl-2-methylbenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 7. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 10. Organic Syntheses Procedure [orgsyn.org]

Application Notes & Protocols: 4'-Cyano-2',6'-dimethylacetophenone as a Strategic Pharmaceutical Intermediate

Prepared by: Senior Application Scientist, Gemini Division

Abstract

This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the strategic application of 4'-Cyano-2',6'-dimethylacetophenone. We will explore its unique structural attributes, inherent reactivity, and its function as a versatile scaffold in the synthesis of complex, pharmaceutically relevant molecules. This guide furnishes detailed synthetic protocols for its preparation and subsequent transformation into advanced intermediates, underpinned by mechanistic insights and validated by authoritative references.

Introduction: A Structurally Privileged Building Block

4'-Cyano-2',6'-dimethylacetophenone is a substituted aryl ketone that has emerged as a valuable intermediate in modern organic and medicinal chemistry.[1] Its utility is derived from a unique confluence of electronic and steric features within its structure. The molecule incorporates an acetophenone core, functionalized with an electron-withdrawing nitrile (cyano) group at the para-position and two sterically influential methyl groups at the ortho-positions.[1]

This specific arrangement confers a dual-reactivity profile:

• Electrophilic Aromatic System: The potent electron-withdrawing nature of the para-cyano group activates the aromatic ring, making it susceptible to certain nucleophilic substitution reactions.[1][2] In a biological context, the nitrile moiety is a well-established pharmacophore, often acting as a bioisostere for a ketone or carbonyl group and capable of participating in critical hydrogen-bonding interactions within enzyme active sites.[3]

• Nucleophilic Ketone Center: The acetyl group presents a classic site for a wide array of nucleophilic addition and condensation reactions, providing a robust handle for molecular elaboration.[4]

• Steric Shielding: The ortho-methyl groups influence the conformation and reactivity of the adjacent acetyl group, which can be strategically leveraged to control selectivity in certain synthetic transformations.

These features make 4'-Cyano-2',6'-dimethylacetophenone a strategic starting point for constructing diverse molecular architectures, particularly in the development of novel anti-inflammatory and analgesic agents.[4]

Physicochemical & Structural Data

A summary of the key properties of 4'-Cyano-2',6'-dimethylacetophenone is presented below for quick reference.

Property	Value	Source
IUPAC Name	4-acetyl-3,5-dimethylbenzonitrile	[1]
Molecular Formula	C₁₁H₁₁NO	[1]
Molecular Weight	173.21 g/mol	[1]
Appearance	Off-white to beige crystalline solid	[1][4]
CAS Number	135353-73-6 (example, may vary)	N/A
InChI Key	HZQUAMCVQNXYTQ-UHFFFAOYSA-N	[1]

Key Reactive Sites

The primary sites of reactivity on the molecule are the acetyl ketone and the cyano-activated aromatic ring, which allow for a multitude of synthetic transformations.

Caption: Key reactive centers on 4'-Cyano-2',6'-dimethylacetophenone.

Synthesis of the Intermediate

An understanding of the synthesis of the title compound is critical for assessing its accessibility, purity, and cost-effectiveness in a research or process development setting. Two common pathways are outlined below.

Caption: Primary synthetic routes to 4'-Cyano-2',6'-dimethylacetophenone.

Route 1: Friedel-Crafts Acylation (Preferred) This is a direct and efficient method involving the Lewis acid-catalyzed acylation of 2,6-dimethylbenzonitrile with acetyl chloride.[1]

• Causality: The reaction's success hinges on precise temperature control (0–5°C) to minimize the formation of undesired side-products. The stoichiometry of the Lewis acid (e.g., AlCl₃) is critical for driving the reaction to completion.[1]

Route 2: Multi-Step Synthesis via Sandmeyer Reaction This pathway begins with the more readily available 2,6-dimethylacetophenone.

• Nitration: The acetyl group acts as a meta-director, but the para-position is sufficiently activated for electrophilic nitration.[1]

• Reduction: The resulting nitro-intermediate is reduced to the corresponding aniline derivative.

• Sandmeyer Reaction: The crucial cyanation step is achieved via diazotization of the amine followed by displacement with a cyanide salt, typically copper(I) cyanide (CuCN).[1] This reaction requires strict temperature control to ensure the stability of the intermediate diazonium salt.[1]

Application Protocols in Pharmaceutical Synthesis

The true value of 4'-Cyano-2',6'-dimethylacetophenone lies in its capacity for transformation into diverse, high-value molecular scaffolds. The following protocols detail key transformations relevant to drug discovery.

Protocol 1: Synthesis of a Chalcone Precursor via Claisen-Schmidt Condensation

Objective: To demonstrate the reactivity of the acetyl group's α-protons in a base-catalyzed condensation with an aromatic aldehyde. Chalcones are prominent scaffolds for anticancer, anti-inflammatory, and antioxidant agents.

Workflow Diagram:

Caption: Experimental workflow for Claisen-Schmidt condensation.

Materials & Reagents:

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)
4'-Cyano-2',6'-dimethylacetophenone	173.21	1.73 g	10.0
Benzaldehyde	106.12	1.11 g (1.06 mL)	10.5
Sodium Hydroxide (NaOH)	40.00	0.80 g	20.0
Ethanol (95%)	-	50 mL	-
Hydrochloric Acid (HCl), 2M	-	~20 mL	-
Deionized Water	-	200 mL	-

Procedure:

• Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4'-Cyano-2',6'-dimethylacetophenone (1.73 g) and benzaldehyde (1.06 mL) in 30 mL of ethanol.

• Catalyst Preparation: Separately, dissolve sodium hydroxide (0.80 g) in 20 mL of deionized water and cool the solution in an ice bath.

• Reaction Initiation: Cool the flask containing the ketone and aldehyde in an ice-water bath to 0-5°C.

• Base Addition: Add the cold NaOH solution dropwise to the stirred ethanolic solution over 15-20 minutes, ensuring the temperature does not exceed 10°C. A color change and formation of a precipitate may be observed.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 4-6 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) (e.g., 3:1 Hexanes:Ethyl Acetate).

• Work-up: Pour the reaction mixture slowly into a beaker containing 150 g of crushed ice and 20 mL of 2M HCl. Stir vigorously until the precipitate solidifies.

• Isolation: Collect the solid product by vacuum filtration, washing thoroughly with cold deionized water until the filtrate is neutral (pH ~7).

• Purification: Recrystallize the crude solid from hot ethanol to yield the pure chalcone derivative as a crystalline solid. Dry under vacuum.

Self-Validation & Characterization:

• Expected Yield: 75-85%.

• Characterization: Confirm structure using ¹H NMR (alkenic protons at ~7.5-8.0 ppm), ¹³C NMR, IR (C=O stretch at ~1650 cm⁻¹, C≡N stretch at ~2230 cm⁻¹), and Mass Spectrometry (MS) to verify the molecular weight of the product (261.32 g/mol ).

Protocol 2: Synthesis of a Cyanohydrin Pharmaceutical Precursor

Objective: To perform a nucleophilic addition of cyanide to the ketone carbonyl, forming a cyanohydrin. Cyanohydrins are valuable precursors to α-hydroxy acids and some amino acids, which are fundamental building blocks in pharmaceutical synthesis.[5][6] This protocol is adapted from modern methods for efficient cyanohydrin formation.[5][6]

Materials & Reagents:

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)
4'-Cyano-2',6'-dimethylacetophenone	173.21	0.866 g	5.0
Trimethylsilyl cyanide (TMSCN)	99.21	0.64 g (0.75 mL)	6.5
Zinc Iodide (ZnI₂), catalyst	319.22	32 mg	0.1
Dichloromethane (DCM), anhydrous	-	25 mL	-
Saturated aq. NaHCO₃	-	20 mL	-
Anhydrous MgSO₄	-	-	-

Procedure:

• Inert Atmosphere: To a flame-dried 100 mL round-bottom flask under an argon or nitrogen atmosphere, add 4'-Cyano-2',6'-dimethylacetophenone (0.866 g) and the catalyst, zinc iodide (32 mg).

• Solvent Addition: Add 25 mL of anhydrous dichloromethane via syringe and stir until all solids are dissolved.

• Cooling: Cool the solution to 0°C using an ice-water bath.

• Reagent Addition: Add trimethylsilyl cyanide (TMSCN) (0.75 mL) dropwise via syringe over 10 minutes.

  • Causality & Safety: TMSCN is highly toxic and moisture-sensitive. This reaction must be performed in a well-ventilated fume hood under inert conditions. It serves as a safer and more effective source of cyanide than HCN gas. The Lewis acid catalyst (ZnI₂) activates the ketone carbonyl towards nucleophilic attack.

• Reaction: Allow the reaction to stir at 0°C for 1 hour, then warm to room temperature and stir for an additional 3-5 hours, monitoring by TLC.

• Quenching: Upon completion, carefully quench the reaction by slowly adding 20 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution at 0°C.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with 15 mL portions of DCM.

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude silyl-protected cyanohydrin.

• Deprotection (if required): The silyl ether can be hydrolyzed to the cyanohydrin using dilute acid (e.g., 1M HCl in THF/water) if the free hydroxyl is desired for subsequent steps.

Self-Validation & Characterization:

• Expected Yield: >90% for the silyl-protected intermediate.

• Characterization: The formation of the intermediate can be confirmed by ¹H NMR (disappearance of the acetyl methyl singlet and appearance of a new singlet for the methyl group adjacent to the quaternary center, and a large singlet for the TMS group at ~0.2 ppm) and IR spectroscopy (disappearance of the C=O stretch).

Concluding Remarks

4'-Cyano-2',6'-dimethylacetophenone is more than a simple chemical; it is a strategically designed intermediate offering multiple avenues for synthetic diversification. Its activated aromatic system and reactive ketone handle provide medicinal chemists with a reliable and versatile platform for accessing novel chemical matter. The protocols detailed herein represent foundational transformations that can be adapted and expanded upon, enabling the efficient construction of compound libraries for screening and the targeted synthesis of next-generation pharmaceutical agents.

References

• Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore - PMC. National Center for Biotechnology Information. Available at: [Link]

• 4 - Cyanoacetophenone Manufacturer in Ankleshwar. Maksons Fine Chem Pvt. Ltd. Available at: [Link]

• Breakthrough improves method for synthesizing cyanohydrins as pharmaceutical precursors. EurekAlert! Available at: [Link]

• Breakthrough improves method for synthesizing cyanohydrins as pharmaceutical precursors. ScienceDaily. Available at: [Link]

• Preparation and synthetic applications of cyano compounds - ResearchGate. ResearchGate. Available at: [Link]

• Amino Acetophenones as Building Blocks for the Synthesis of Natural Product Analogs - Semantic Scholar. Semantic Scholar. Available at: [Link]

• Synthesis of 4-amino-5-cyano-2, 6-disubstituted pyrimidines as a potential antifilarial DNA topoisomerase II inhibitors - PubMed. National Center for Biotechnology Information. Available at: [Link]

Sources

• 1. 4'-Cyano-2',6'-dimethylacetophenone|159.19 g/mol [benchchem.com]
• 2. 4 - Cyanoacetophenone Manufacturer in Ankleshwar, 4 - Cyanoacetophenone Supplier [maksons.co.in]
• 3. Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. Breakthrough improves method for synthesizing cyanohydrins as pharmaceutical precursors | EurekAlert! [eurekalert.org]
• 6. sciencedaily.com [sciencedaily.com]

4'-Cyano-2',6'-dimethylacetophenone in OLED material synthesis

Executive Summary

In the pursuit of high-efficiency deep-blue Organic Light-Emitting Diodes (OLEDs), managing the trade-off between color purity and exciton harvesting is paramount.[1] 4'-Cyano-2',6'-dimethylacetophenone (CAS: 16079-97-3) has emerged as a critical building block for Thermally Activated Delayed Fluorescence (TADF) emitters. Its unique structural motif—combining a strong electron-withdrawing cyano group with sterically bulky ortho-methyl groups—enables the design of "twisted" Donor-Acceptor (D-A) architectures. This guide details the synthesis, handling, and downstream application of this intermediate to construct high-triplet-energy acceptors, specifically focusing on pyrimidine-based TADF emitters.

Material Design Principles: The "Steric Bumper" Effect

The efficacy of 4'-Cyano-2',6'-dimethylacetophenone lies in its ability to enforce orthogonality in D-A systems. In TADF design, a small singlet-triplet energy gap (

) is required for efficient Reverse Intersystem Crossing (RISC).

• Electronic Role: The 4-cyano group lowers the Lowest Unoccupied Molecular Orbital (LUMO), stabilizing the acceptor moiety.

• Steric Role: The 2,6-dimethyl substitution creates a "steric bumper." When this unit is converted into an acceptor core (e.g., a pyrimidine ring) and coupled with a donor, the methyl groups clash with the donor's protons. This forces the molecule into a highly twisted conformation (dihedral angle

  90°).

• Outcome: The twist decouples the Highest Occupied Molecular Orbital (HOMO) and LUMO, minimizing their overlap integral (

  ) and reducing to eV, activating the TADF mechanism.

Figure 1: Mechanistic flow illustrating how the 2,6-dimethyl substitution drives the TADF process.

Protocol 1: Synthesis of the Core Intermediate

While commercially available, high-purity synthesis is often required to eliminate isomer impurities that quench OLED emission.

Target: 4'-Cyano-2',6'-dimethylacetophenone Reaction Type: Friedel-Crafts Acylation

Reagents & Equipment

• Precursor: 2,6-Dimethylbenzonitrile (purity >99%).

• Reagent: Acetyl Chloride (1.2 equiv).

• Catalyst: Aluminum Chloride (AlCl

  , anhydrous, 1.5 equiv).

• Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (dry).

• Equipment: 3-neck RBF, Ar atmosphere, dropping funnel, ice bath.

Step-by-Step Methodology

• Setup: Flame-dry a 500 mL 3-neck flask and purge with Argon. Add AlCl

  (20.0 g, 150 mmol) and dry DCM (150 mL). Cool to 0°C.

• Acylation: Mix acetyl chloride (12.8 mL, 180 mmol) with 2,6-dimethylbenzonitrile (19.7 g, 150 mmol) in 50 mL DCM. Add this mixture dropwise to the AlCl

  suspension over 45 minutes.

  • Note: Maintain internal temperature

    °C to prevent methyl migration (isomerization).

• Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) and reflux for 4 hours. Monitor by TLC (Hexane:EtOAc 4:1).

• Quenching: Pour the reaction mixture slowly onto 500 g of crushed ice/HCl. Extract with DCM (3 x 100 mL).

• Purification: Wash organics with brine, dry over MgSO

  , and concentrate. Recrystallize from Ethanol/Hexane (1:5).

  • Yield Target: 75-85%.

  • Appearance: Off-white crystalline solid.

Protocol 2: Downstream Application (Deep-Blue TADF Emitter)

This protocol demonstrates the conversion of the acetophenone intermediate into a Pyrimidine-based TADF Emitter (e.g., Cz-Ph-Pm-CN-Me2).

Strategy: Claisen-Schmidt Condensation followed by Cyclization.

Step A: Chalcone Formation

• Reactants: 4'-Cyano-2',6'-dimethylacetophenone (10 mmol) + 4-(9H-carbazol-9-yl)benzaldehyde (10 mmol).

• Condition: Ethanol (50 mL), KOH (40% aq, 5 mL). Stir at RT for 12 hours.

• Workup: The yellow precipitate (Chalcone) is filtered, washed with cold ethanol, and dried.

  • Mechanism:[1][2][3] The acetyl group acts as the nucleophile attacking the aldehyde.

Step B: Pyrimidine Cyclization

• Reactants: Chalcone (from Step A, 5 mmol) + Benzamidine Hydrochloride (6 mmol).

• Base: K

  CO (15 mmol).

• Solvent: Ethanol (or 2-Methoxyethanol for higher temp) / Toluene (1:1).

• Procedure: Reflux at 100°C for 24 hours under air (oxidative aromatization) or use a specific oxidant (e.g., DDQ) if using non-oxidative conditions.

• Purification (Critical for OLEDs):

  • Column Chromatography (Silica, DCM/Hexane).

  • Sublimation: Vacuum sublimation at

    Torr is mandatory to remove trace solvent/catalyst residues before device fabrication.

Figure 2: Synthetic route from raw precursor to final OLED emitter.

Characterization & Validation Standards

To ensure the material is device-ready, the following specifications must be met:

Parameter	Method	Acceptance Criterion	Relevance
Purity	HPLC (254 nm)	> 99.9%	Impurities act as charge traps.
Structure	1H NMR (500 MHz)	Distinct methyl singlets (~2.3 ppm)	Confirms steric integrity.
Thermal	TGA / DSC	C, C	Device stability during evaporation.
Energy Gap	Low-Temp PL (77 K)	eV	Essential for TADF efficiency.
PLQY	Integrating Sphere	> 80% (doped film)	Radiative efficiency.

Troubleshooting & Optimization

• Issue: Low yield in Chalcone step.

  • Cause: Steric hindrance from the 2,6-dimethyl groups adjacent to the acetyl ketone makes the enolate attack sluggish.

  • Solution: Increase temperature to 40-50°C or use stronger bases (NaH in THF) instead of KOH/EtOH.

• Issue: Incomplete Cyclization.

  • Cause: The "steric bumper" also hinders the approach of the amidine.

  • Solution: Use high-boiling solvents (e.g., refluxing ethoxyethanol) and extend reaction time to 48 hours.

References

• Synthesis of Acetophenone Derivatives

  • BenchChem. "4'-Cyano-2',6'-dimethylacetophenone - Synthetic Routes." Link

• Adachi, C., et al. "Highly Efficient Organic Light-Emitting Diodes from Delayed Fluorescence." Nature, 2012.
• Steric Control in OLEDs: Cui, L. S., et al. "Controlling Singlet–Triplet Energy Splitting for Deep-Blue TADF." Nature Photonics, 2017. (Discusses cyano/methyl substitution effects).

• Pyrimidine Acceptor Synthesis

  • Org.[1][4][5][6] Synth. "Synthesis of substituted pyrimidines via chalcones." (General methodology adapted for Protocol 2). Link

Sources

• 1. digichem.com [digichem.com]
• 2. MINAKATA Lab. [chem.eng.osaka-u.ac.jp]
• 3. CN1552696A - A kind of method of one-step direct catalytic selective oxidation synthesis p-cyanoacetophenone - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. New Generation Organic Semiconductors for OLED Technologies (PUSOLED) - Faculty of Chemical Technology | KTU [fct.ktu.edu]

Technical Notes & Optimization

Overcoming steric hindrance in 4'-Cyano-2',6'-dimethylacetophenone reactions

Ticket ID: #CN-DMA-26 (4'-Cyano-2',6'-dimethylacetophenone) Status: OPEN Priority: CRITICAL Subject: Overcoming Steric Hindrance in Nucleophilic Additions & Condensations

Case Overview (The "Bug" Report)

User Issue: "I am attempting standard carbonyl transformations (Grignard addition, imine formation, or reduction) on 4'-Cyano-2',6'-dimethylacetophenone. Reactions are either stalling (0% conversion), returning starting material, or yielding side products (polymerization/hydrolysis).[1] Standard protocols for acetophenone work fine; why does this derivative fail?"

Root Cause Analysis: The failure stems from a conflict between electronic activation and steric blockade .

• Steric Inhibition of Resonance (SIR): The two ortho-methyl groups at the 2' and 6' positions force the acetyl group to rotate out of the plane of the benzene ring (approx. 90° twist). This breaks the conjugation between the carbonyl and the aromatic ring [1].

• Kinetic Shielding: The methyl groups act as physical "gatekeepers," blocking the trajectory (Bürgi-Dunitz angle) required for nucleophiles to attack the carbonyl carbon.

• The Electronic Trap: The 4'-cyano group is a strong electron-withdrawing group (EWG). While it theoretically makes the carbonyl carbon more electrophilic, the steric bulk prevents reagents from capitalizing on this. Furthermore, basic conditions (like Grignards) often lead to enolization (proton abstraction from the

  -methyl) rather than addition, because the proton is accessible while the carbonyl carbon is not.

Troubleshooting Modules (The "Patches")

Module A: Nucleophilic Addition Fails (Grignard/Organolithium)

The Problem: Adding Methylmagnesium bromide (MeMgBr) results in the recovery of starting material or reduction products, not the tertiary alcohol.

The Mechanism of Failure: The ortho-methyl groups block the approach of the bulky Grignard reagent. Instead of attacking the carbonyl, the basic Grignard reagent acts as a base, stripping a proton from the acetyl methyl group (enolization). Upon quenching, the enolate reverts to the ketone [2].

The Solution: Cerium(III) Chloride Activation (The "Luche" Approach) Lanthanide salts, specifically anhydrous Cerium(III) chloride (

), coordinate strongly with the carbonyl oxygen. This accomplishes two things:

• It activates the carbonyl, making it far more electrophilic.[1]

• It suppresses the basicity of the organometallic reagent, favoring 1,2-addition over enolization.[1]

Protocol 1: Organolithium Addition with

Note: Organolithiums (RLi) are smaller than Grignards and less sensitive to steric bulk, but is recommended for high yields.

• Preparation of Anhydrous

  : (CRITICAL STEP)

  • Heat

    (1.5 equiv) at 140°C under high vacuum (0.1 mmHg) for 2 hours. A stir bar should pulverize the solid into a fine powder during heating. Failure to dry completely kills the organolithium.

• Activation:

  • Cool the flask to -78°C. Suspend the dry

    in anhydrous THF.

  • Stir for 1 hour to ensure coordination.

• Reaction:

  • Add the organolithium reagent (e.g., MeLi, 1.2 equiv) dropwise.[1]

  • Stir for 30 minutes at -78°C.

  • Add 4'-Cyano-2',6'-dimethylacetophenone (1.0 equiv) dissolved in THF.

• Workup:

  • Allow to warm to 0°C slowly.[1] Quench with saturated

    .[1]

  • Warning: Maintain low temperature to prevent attack on the cyano group (which forms a ketone/imine).

Module B: The "Impossible" Condensation (Imine/Schiff Base)

The Problem: Refluxing with an amine and acid catalyst (Dean-Stark) yields no product. The equilibrium heavily favors the ketone + amine due to the thermodynamic instability of the sterically crowded imine bond.

The Solution: Titanium(IV) Chloride Dehydration Standard acid catalysis is insufficient. You need a reagent that acts as both a Lewis acid (to activate the carbonyl) and a water scavenger (to drive the equilibrium irreversibly).[2]

is the industry standard for hindered ketimines (Weingarten-Chupp-White synthesis) [3].

Protocol 2:

Mediated Imine Synthesis

• Setup: Flame-dried glassware,

  atmosphere.

• Mixing:

  • Dissolve 4'-Cyano-2',6'-dimethylacetophenone (10 mmol) and the amine (30-40 mmol, excess is key) in anhydrous Toluene or Chlorobenzene.

  • Cool to 0°C.[1][3]

• The Catalyst:

  • Add

    (0.6 - 0.75 equiv relative to amine) dropwise.[1]

  • Observation: The solution will fume and likely turn dark/heterogeneous.[1] This is the

    -amine complex forming.[4]

• Heating:

  • Allow to warm to room temperature, then reflux for 6–12 hours.

  • reacts with the water produced to form stable Titanium oxides ( ), driving the reaction to completion.[2]

• Workup:

  • Cool.[1] Filter off the titanium salts (Celite pad).

  • Evaporate solvent.[1] Do not perform an acidic aqueous wash, as the hindered imine is prone to hydrolysis.[1]

Module C: Reduction Difficulties

The Problem: Sodium Borohydride (

) in ethanol is sluggish.

The Solution: Luche Reduction Just as with Grignards,

is the answer. It catalyzes the reduction by coordinating to the carbonyl. Furthermore, it allows the use of methanol (a faster solvent for borohydrides) without generating dangerous side reactions on the cyano group [4].

Data Comparison: Reduction Conditions

Reagent System	Solvent	Temp	Reaction Time	Yield	Notes
	EtOH	Reflux	24h	<30%	Incomplete; side products.
	THF	0°C	1h	60-80%	Risk of reducing Cyano group to Amine.[1]
+	MeOH	0°C	15 min	>95%	Chemo-selective for C=O; Cyano intact.

Visual Troubleshooting Workflows

Diagram 1: The Decision Matrix for 2,6-Dimethylacetophenone

Caption: Decision matrix for selecting the correct reagent system based on the steric constraints of the 2,6-dimethyl scaffold.

Diagram 2: Mechanism of Steric Blockade & Activation

Caption: Visualization of how Lewis Acids (

/ ) bypass the steric "gatekeepers" by coordinating the carbonyl oxygen and guiding the nucleophile.

Frequently Asked Questions (FAQ)

Q: Can I use

instead of for the imine formation? A: generally, No. is too harsh and often leads to Friedel-Crafts side reactions or hydrolysis of the cyano group. has a unique affinity for oxygen (oxophilicity) that makes it specifically effective for "pumping" oxygen out of the ketone to form .

Q: Will the Cyano group survive the Luche reduction? A: Yes. The Luche conditions (

in MeOH at 0°C) are mild enough that the nitrile group remains untouched. However, avoid refluxing or using (LAH), as LAH will readily reduce the nitrile to a primary amine ( ).

Q: Why is my yield low even with

? A: The most common error is wet . The heptahydrate ( ) must be dried vigorously. If water remains, it quenches your organolithium/Grignard reagent immediately.[1] You must see the powder turn from "clumpy" to "fine dust" during the drying process.

Q: Does the 4'-Cyano group help the reaction? A: Electronically, yes; Sterically, no.[1] The Cyano group withdraws electron density, making the carbonyl carbon more positive (more hungry for nucleophiles). However, the 2,6-methyls physically prevent the food (nucleophile) from reaching the mouth (carbonyl). You need the catalyst to force the mouth open.

References

• Schwartzman, L. H., & Corson, B. B. (1954).[1][5] Steric Hindrance.[1][5][6][7][8][9][10] I. 2,6-Dimethylacetophenone and 2,6-Dimethylstyrene.[1][5] Journal of the American Chemical Society, 76(3), 781–784.[1] Link

• Imamoto, T., et al. (1984).[1] Carbon-carbon bond forming reactions using cerium metal or organocerium(III) reagents.[1] Journal of the American Chemical Society, 106(6), 1779–1781.[1] Link

• Weingarten, H., Chupp, J. P., & White, W. A. (1967).[1] Ketimine syntheses.[1][2][11] Use of titanium tetrachloride in a new method for their preparation.[1][2][4][11] The Journal of Organic Chemistry, 32(10), 3246–3249.[1] Link

• Luche, J. L. (1978).[1][12][13] Lanthanides in organic chemistry. 1. Selective 1,2 reductions of conjugated ketones.[1][13][14][15] Journal of the American Chemical Society, 100(7), 2226–2227.[1][13] Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. reddit.com [reddit.com]
• 3. 4'-Cyano-2',6'-dimethylacetophenone|159.19 g/mol [benchchem.com]
• 4. scispace.com [scispace.com]
• 5. 2',6'-dimethylacetophenone [webbook.nist.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. youtube.com [youtube.com]
• 8. ochem.as.uky.edu [ochem.as.uky.edu]
• 9. reddit.com [reddit.com]
• 10. quora.com [quora.com]
• 11. actachemscand.ki.ku.dk [actachemscand.ki.ku.dk]
• 12. Luche Reduction | Chem-Station Int. Ed. [en.chem-station.com]
• 13. Luche reduction - Wikipedia [en.wikipedia.org]
• 14. acgpubs.org [acgpubs.org]
• 15. Luche Reduction | Thermo Fisher Scientific - SG [thermofisher.com]

Technical Support Center: Troubleshooting Side Reactions in the Friedel-Crafts Acylation of Dimethylbenzonitrile

Welcome to the technical support center dedicated to navigating the complexities of the Friedel-Crafts acylation of dimethylbenzonitrile. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with this specific, yet synthetically valuable, transformation. The acylation of dimethylbenzonitrile presents a unique case where the directing effects of activating methyl groups are in direct competition with the strong deactivating nature of a nitrile moiety. This document provides in-depth, field-proven insights to help you troubleshoot side reactions and optimize your synthetic outcomes.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the reaction's underlying principles.

Q1: Why is the Friedel-Crafts acylation of dimethylbenzonitrile particularly challenging?

A1: The primary challenge stems from the electronic nature of the substituents on the aromatic ring. The two methyl groups are electron-donating, activating the ring towards electrophilic aromatic substitution (EAS). Conversely, the nitrile group (-CN) is a potent electron-withdrawing group, which strongly deactivates the ring towards EAS.[1][2] This dichotomy means the reaction requires carefully balanced conditions to promote acylation driven by the methyl groups without being completely inhibited by the nitrile group.

Q2: I am concerned about carbocation rearrangements leading to isomeric byproducts. Is this a valid concern in this acylation?

A2: This is a common concern stemming from Friedel-Crafts alkylation reactions, but it is not an issue in Friedel-Crafts acylation. The electrophile in this reaction is a resonance-stabilized acylium ion (R-C≡O⁺).[3][4] This resonance stabilization is significant enough to prevent the skeletal rearrangements that plague alkylation reactions, leading to a more predictable product profile.[5][6]

Q3: How do the substituents on a dimethylbenzonitrile isomer (e.g., 2,6- or 3,4-dimethylbenzonitrile) direct the incoming acyl group?

A3: The regiochemical outcome is determined by the competing directing effects of the substituents.

• Methyl Groups (-CH₃): These are activating groups and are ortho, para-directors.

• Nitrile Group (-CN): This is a deactivating group and a meta-director.

In general, the activating methyl groups will dominate the directing effects. For example, in 3,4-dimethylbenzonitrile, the primary sites of attack would be positions 2 and 6 (ortho to the methyl groups). Steric hindrance often plays a deciding role in the ratio of isomers formed.

Q4: Why is a stoichiometric amount (or more) of the Lewis acid catalyst required for acylation, unlike in alkylation?

A4: This is a critical distinction of Friedel-Crafts acylation. The product of the reaction is an aromatic ketone. The carbonyl oxygen of this ketone is a Lewis base and forms a stable complex with the Lewis acid catalyst (e.g., AlCl₃).[1][5] This complex deactivates both the product from further reaction and the catalyst itself.[7] Therefore, at least one equivalent of the catalyst is consumed for every equivalent of product formed, meaning stoichiometric quantities are necessary for the reaction to proceed to completion. The active catalyst is regenerated during the aqueous workup.[8]

Section 2: Troubleshooting Guide: Common Problems & Solutions

This guide addresses specific experimental issues in a question-and-answer format, focusing on the causality behind the proposed solutions.

Problem 1: Low or No Product Yield

Question: My reaction is not proceeding, or the yield of the target ketone is negligible. What are the likely causes and how can I fix this?

Answer: Low or nonexistent yield is the most common issue and typically points to two main culprits: ring deactivation and catalyst inactivation.

• Cause A: Overwhelming Ring Deactivation The electron-withdrawing power of the nitrile group may be too strong under your current conditions, effectively shutting down the electrophilic substitution.[1][2][9]

  Solution Strategy:

  • Increase Catalyst Reactivity: Switch to a stronger Lewis acid. If you are using FeCl₃, consider moving to AlCl₃.

  • Increase Acylating Agent Reactivity: Use an acyl chloride instead of an anhydride, as acyl chlorides are generally more reactive.

  • Increase Reaction Temperature: Carefully increase the reaction temperature in increments of 10-20 °C. This should be done with caution as it can also promote side reactions.

• Cause B: Catalyst Inactivation The Lewis acid catalyst is susceptible to inactivation from two sources: moisture and complexation with the nitrile substrate itself.

  • Moisture: Lewis acids like AlCl₃ react violently with water, rendering them inactive.[1]

  • Nitrile Complexation: The lone pair of electrons on the nitrile nitrogen can coordinate with the Lewis acid, sequestering the catalyst and preventing it from activating the acylating agent.

  Solution Strategy:

  • Ensure Anhydrous Conditions: Flame-dry all glassware, use anhydrous solvents, and handle the Lewis acid catalyst quickly in a dry environment (e.g., a glove box or under an inert atmosphere).

  • Increase Catalyst Stoichiometry: To overcome complexation with the nitrile group, increase the molar equivalents of the Lewis acid. It is often necessary to use 1.5 to 2.5 equivalents relative to the dimethylbenzonitrile. A screening experiment (see Protocol 2) is highly recommended to determine the optimal amount.

Caption: A logical workflow for troubleshooting low-yield reactions.

Section 3: Experimental Protocols & Methodologies

Protocol 1: General Procedure for Acylation of 3,4-Dimethylbenzonitrile

This protocol is a representative example and should be adapted based on specific safety and experimental considerations.

• Setup: Assemble a flame-dried, three-necked, round-bottomed flask equipped with a magnetic stirrer, a reflux condenser fitted with a drying tube (e.g., CaCl₂), and a pressure-equalizing dropping funnel. Maintain the system under an inert atmosphere (N₂ or Ar).

• Catalyst Suspension: To the flask, add anhydrous aluminum chloride (AlCl₃, 1.5 equiv.) and anhydrous dichloromethane (DCM, 5 mL per mmol of substrate). Cool the suspension to 0 °C in an ice/water bath.

• Acylating Agent Addition: In the dropping funnel, prepare a solution of the acyl chloride (1.1 equiv.) in anhydrous DCM (2 mL per mmol). Add this solution dropwise to the stirred AlCl₃ suspension over 15-20 minutes, maintaining the temperature at 0 °C.

• Substrate Addition: After the initial addition is complete, add a solution of 3,4-dimethylbenzonitrile (1.0 equiv.) in anhydrous DCM (3 mL per mmol) dropwise over 30 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by TLC or GC analysis.

• Workup: Once the reaction is complete, cool the mixture back to 0 °C and slowly and carefully pour it into a beaker containing crushed ice and concentrated HCl (1:3 v/v). [10]This will hydrolyze the aluminum chloride complex.

• Extraction: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with DCM.

• Washing: Combine the organic layers and wash sequentially with 1M HCl, water, saturated sodium bicarbonate solution, and finally with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure. The crude product can then be purified by column chromatography (e.g., silica gel with a hexane/ethyl acetate gradient) or recrystallization.

Protocol 2: Micro-scale Screening for Optimal Lewis Acid Equivalents

To efficiently determine the necessary amount of Lewis acid, a parallel screening experiment is advisable.

• Setup: Arrange a series of labeled, dry reaction vials (e.g., 4 mL vials) with small magnetic stir bars.

• Reactions: In each vial, place 3,4-dimethylbenzonitrile (e.g., 0.1 mmol, 1.0 equiv.). Add a different amount of AlCl₃ to each vial, for example:

  • Vial 1: 1.1 equiv.

  • Vial 2: 1.4 equiv.

  • Vial 3: 1.7 equiv.

  • Vial 4: 2.0 equiv.

  • Vial 5: 2.3 equiv.

• Procedure: Add anhydrous DCM to each vial, cool to 0 °C, and add the acyl chloride (1.1 equiv.). Allow all reactions to proceed under identical conditions (time, temperature).

• Analysis: After a set time, quench a small aliquot from each reaction and analyze by GC-MS or LC-MS to determine the conversion and product ratio. This will quickly identify the optimal catalyst loading for your specific substrate and conditions.

References

• BenchChem. (2025).

• Wikipedia. (n.d.). Friedel–Crafts reaction. [Link]

• University of Missouri–St. Louis. (n.d.). Experiment 1: Friedel-Crafts Acylation. [Link]

• Chemistry Steps. (2025). Friedel–Crafts Acylation. [Link]

• Chemistry Stack Exchange. (2019). Solvent Effects in Friedel–Crafts Reaction. [Link]

• BenchChem. (2025). Troubleshooting common issues in Friedel-Crafts reactions.

• Vaia. (n.d.). Why Friedel–Crafts alkylations often give polysubstitution but Friedel–Crafts acylations do not. [Link]

• BenchChem. (2025).

• Vaia. (n.d.). Friedel-Crafts reaction. [Link]

• BenchChem. (2025). Application Notes: Lewis Acid Catalysts for Friedel-Crafts Reactions with 4-Bromobenzoyl Chloride.

• YouTube. (2017). Friedel–Crafts Acylation & Solutions to F–C Alkylation Problems. [Link]

• Olajide, S. A., et al. (2021). Review on friedel-crafts acylation of benzene derivatives using various catalytic systems. International Journal of Advanced Chemistry Research.

• YouTube. (2017). Friedel–Crafts Acylation & Solutions to F–C Alkylation Problems. [Link]

• Chem LibreTexts. (2023). The Friedel-Crafts Acylation of Benzene. [Link]

• Chem LibreTexts. (2022). Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. [Link]

• University of California, Irvine. (n.d.). 13 Friedel-Crafts Acylation. [Link]

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

• Organic Reaction Mechanism. (n.d.). Friedel-Crafts Reaction. [Link]

• Studymind. (2022). Friedel-Crafts Acylation and Alkylation. [Link]

• Chemstuff. (n.d.). Friedel-Crafts Acylation: Mechanism, Reactions & limitations. [Link]

• CUNY Bronx Community College. (n.d.). Friedel-Crafts Handout. [Link]

• BenchChem. (2025).

• Chemistry Steps. (2023). Friedel-Crafts Acylation with Practice Problems. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 5. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 6. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 7. science-revision.co.uk [science-revision.co.uk]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. community.wvu.edu [community.wvu.edu]
• 10. websites.umich.edu [websites.umich.edu]

Technical Support Center: Solvent Optimization for 4'-Cyano-2',6'-dimethylacetophenone

The following technical guide is structured as a specialized support center resource for 4'-Cyano-2',6'-dimethylacetophenone (IUPAC: 4-acetyl-3,5-dimethylbenzonitrile). It synthesizes specific compound data with broader physicochemical principles to assist in experimental optimization.[1][2]

Compound Overview & Physicochemical Profile

Before selecting solvents, it is critical to understand the competitive intermolecular forces at play.[1][2] 4'-Cyano-2',6'-dimethylacetophenone features a unique "push-pull" electronic structure and steric crowding that dictates its solubility.[3][4]

Property	Value / Description	Impact on Solvent Selection
IUPAC Name	4-acetyl-3,5-dimethylbenzonitrile	Defines search keys for databases.[3][4][5]
Molecular Weight	173.21 g/mol	Low MW facilitates dissolution, but crystal packing density matters.[1][2]
Electronic State	Electron-withdrawing Cyano (-CN) at para; Electron-donating Methyls at ortho.[2][3][4][5]	Creates a strong dipole moment.[1][2][3] High affinity for polar aprotic solvents (DMSO, DMF).[1][2]
Sterics	2,6-Dimethyl substitution.[1][3][4][5][6]	Forces the acetyl group out of planarity, potentially lowering melting point (MP) relative to unsubstituted analogs, but increasing solubility in lipophilic solvents due to disrupted crystal packing.[1]
Appearance	Off-white to beige crystalline solid.[1][2][3][4][5]	Color changes often indicate oxidation or hydrolysis of the nitrile.[1][2]

Module 1: Solubility Profiling & Screening[3][5]

FAQ: Dissolution Challenges

Q: Why does the compound dissolve poorly in pure water despite the polar cyano group? A: While the cyano group is polar, the lipophilic 2,6-dimethylphenyl core dominates the solvation energetics.[3] The lack of hydrogen bond donors (HBD) prevents effective interaction with the water network.[1][2]

• Recommendation: Use water only as an anti-solvent in binary systems (e.g., Ethanol/Water).[1][2]

Q: I see "oiling out" during recrystallization. What is happening? A: This is common for acetophenone derivatives with melting points near the boiling point of the solvent.[1][2][3] If the compound's MP is depressed by impurities, it separates as a liquid (oil) before crystallizing.[1][2]

• Fix: Switch to a higher-boiling solvent (e.g., replace Methanol with Isopropanol) or reduce the cooling rate to maintain the metastable region.

Solubility Map (Qualitative)

Solvent Class	Representative Solvent	Solubility Rating (25°C)	Application
Polar Aprotic	DMSO, DMF, DMAc	High (>100 mg/mL)	Reaction media (e.g., SNAr, couplings).[3][4][5] Difficult to remove.
Polar Protic	Ethanol, Methanol	Moderate to High	Excellent for recrystallization (often with water).[1][2]
Chlorinated	Dichloromethane (DCM), Chloroform	High	Extraction and chromatography loading.[1][2]
Esters/Ketones	Ethyl Acetate, Acetone	Moderate	General purpose; good balance for crystallization.[1][2][3]
Alkanes	Hexane, Heptane	Low to Moderate	Critical Anti-solvent. Soluble hot, insoluble cold (ideal for purification).[1][2]

Module 2: Experimental Protocols

Protocol A: Gravimetric Solubility Determination

Use this protocol if exact solubility data is required for a specific solvent batch.[3]

• Preparation: Weigh 100 mg of 4'-Cyano-2',6'-dimethylacetophenone into a tared 4 mL vial.

• Addition: Add the target solvent in 100 µL increments, vortexing for 1 minute between additions.

• Observation: Continue until no solid remains visible.

• Calculation:

• Verification: If

  , repeat with a lower starting mass (e.g., 20 mg) to ensure accuracy.

Protocol B: Optimized Recrystallization (Anti-Solvent Method)

Designed to prevent oiling out.[2]

• Dissolution: Dissolve crude solid in minimal warm Ethanol (50°C) . Do not boil.

• Filtration: If insoluble particulates remain, filter hot through a 0.45 µm PTFE syringe filter.[1][2]

• Nucleation: Add warm Water (50°C) dropwise until persistent turbidity (cloudiness) appears.[1][2]

• Re-dissolution: Add just enough warm Ethanol to clear the solution.[1][2]

• Crystallization: Allow to cool slowly to Room Temperature (RT) on a cork ring (insulation). Then move to 4°C.

  • Note: If oil droplets form, reheat and add a seed crystal or scratch the glass.[1][2]

Module 3: Decision Support Visuals

Workflow: Solvent Selection for Reactions vs. Purification

This logic tree guides you through selecting the correct solvent system based on your process goal.

Caption: Decision matrix for solvent selection based on process requirements. Blue paths indicate synthesis; Green paths indicate purification.[3]

References & Authority

The protocols and data above are grounded in standard chemical engineering principles for aromatic nitriles and specific catalog data for this intermediate.

• PubChem. 3-Acetyl-4,5-dimethylbenzonitrile (Isomer Analog) Physical Properties. National Library of Medicine.[1][2] Available at: [Link][2]

• Organic Syntheses. General Procedures for Sandmeyer Cyanation and Acetophenone Purification. (Analogous chemistry).[1][2] Available at: [Link][2]

Disclaimer: All protocols should be performed in a fume hood with appropriate PPE (nitrile gloves, safety glasses).[1][2] The cyano group can release toxic cyanide species under strongly acidic or reducing conditions.[1][3]

Sources

• 1. Benzonitrile - Wikipedia [en.wikipedia.org]
• 2. 3-Acetyl-4,5-dimethylbenzonitrile | C11H11NO | CID 117277025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 1443-80-7: 4-Acetylbenzonitrile | CymitQuimica [cymitquimica.com]
• 4. 3-ACETYLBENZONITRILE | 6136-68-1 [chemicalbook.com]
• 5. 1443-80-7|4-Acetylbenzonitrile|BLD Pharm [bldpharm.com]
• 6. 4'-tert-Butyl-2',6'-dimethylacetophenone | C14H20O | CID 74879 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 4'-Cyano-2',6'-dimethylacetophenone

Executive Summary & Impurity Profiling

4'-Cyano-2',6'-dimethylacetophenone is a critical intermediate, notably in the synthesis of diarylpyrimidine NNRTIs like Rilpivirine. Its purification is complicated by two factors: steric hindrance from the ortho-methyl groups and the labile nature of the nitrile group under harsh acidic/basic conditions.

The crude product from Friedel-Crafts acylation typically presents as a dark, sticky solid or oil due to melting point depression caused by impurities.

Common Impurity Profile

Impurity Type	Chemical Identity	Origin	Removal Strategy
Inorganic	Aluminum salts ( / )	Incomplete quenching of Friedel-Crafts catalyst.	Acid wash ( ) followed by EDTA or aqueous partition.
Regioisomer	3'-Acetyl-2',6'-dimethylbenzonitrile	Acylation at the meta position (less likely due to sterics but possible).	Fractional Recrystallization (exploiting symmetry differences).
Hydrolysis	4-Acetyl-3,5-dimethylbenzamide	Partial hydrolysis of group due to strong acid/heat.	Avoid prolonged heating in acidic media; remove via column chromatography (polar).
Starting Material	2,6-Dimethylbenzonitrile	Incomplete conversion.	High-vacuum distillation or recrystallization (solubility differential).

Troubleshooting Guides (Q&A)

Issue 1: The "Oiling Out" Phenomenon

User Question: "I am trying to recrystallize the crude product from ethanol, but instead of crystals, a separate oily layer forms at the bottom of the flask as it cools. How do I fix this?"

Senior Scientist Diagnosis: This is "oiling out" (liquid-liquid phase separation), common for acetophenones with low melting points (

) when the impurity profile depresses the melting point below the solvent's boiling point.

Corrective Protocol:

• Switch Solvent System: Ethanol/Water is often too polar. Switch to Isopropanol (IPA) / Water or Heptane / Ethyl Acetate .

• The "Cloud Point" Method:

  • Dissolve the crude oil in the minimum amount of warm IPA (

    ).

  • Add warm water dropwise just until turbidity (cloudiness) persists.

  • Add a single drop of IPA to clear the solution.

  • Seeding is Critical: Cool slowly to RT. If oil forms, reheat to dissolve, add a seed crystal of pure product, and cool very slowly (wrap flask in foil/towel).

Issue 2: Persistent Yellow/Brown Coloration

User Question: "My product is chemically pure by HPLC (>98%), but it retains a dark yellow/brown color. Activated carbon didn't help much."

Senior Scientist Diagnosis: This color usually stems from trapped Aluminum-Organic complexes or polymerized byproducts (red oils) from the Friedel-Crafts reaction. Standard carbon treatment is often ineffective against metal complexes.

Corrective Protocol:

• Acidic Wash: Dissolve the crude in Ethyl Acetate. Wash with

  (cold) to break the Aluminum complex.

• Chelating Wash: If color persists, wash the organic layer with a 5% aqueous solution of EDTA (disodium salt) or Potassium Sodium Tartrate (Rochelle salt) . This sequesters residual aluminum ions effectively.

• Final Polish: Pass the organic solution through a short pad of silica gel before evaporation.

Issue 3: Hydrolysis of the Nitrile Group

User Question: "I see a new peak in my IR spectrum around

and , and my yield is dropping. What is happening?"

Senior Scientist Diagnosis: You are hydrolyzing the cyano group (

) to the primary amide ( ). This occurs if the quench of the Friedel-Crafts reaction is too hot or if the acidic workup is prolonged.

Corrective Protocol:

• Temperature Control: Quench the

  reaction mixture onto ice , ensuring the internal temperature never exceeds .

• pH Management: Do not store the product in acidic solution. Neutralize the organic layer with Saturated

  immediately after the acid wash.

Validated Purification Workflows

Logic Flow: Purification Decision Tree

Figure 1: Decision matrix for selecting the appropriate purification route based on crude purity.

Protocol A: Standard Recrystallization (IPA/Water)

Best for removing trace isomers and non-polar starting materials.

• Preparation: Place 10 g of crude solid in a 100 mL round-bottom flask.

• Dissolution: Add 30 mL of Isopropanol (IPA) . Heat to

  with stirring until dissolved.

  • Note: If insolubles remain (likely inorganic salts), perform a hot filtration through a glass frit.

• Precipitation: While maintaining

  , slowly add Deionized Water dropwise.

  • Stop adding water when a faint turbidity (cloudiness) persists for >30 seconds.

  • Add 1-2 mL of IPA to restore clarity.

• Crystallization: Remove heat. Allow to cool to Room Temperature (RT) undisturbed for 2 hours. Then cool to

  (ice bath) for 1 hour.

• Isolation: Filter the crystals. Wash with a cold 1:1 mixture of IPA/Water. Dry under vacuum at

  .

Protocol B: Removal of Aluminum Salts (The "Rochelle" Method)

Required if the crude is sticky/colored or ash content is high.

• Dissolve crude reaction residue in Ethyl Acetate (EtOAc) (10 mL per gram of crude).

• Wash organic layer with 1M HCl (

  vol). Keep cold.

• Wash organic layer with 10% Potassium Sodium Tartrate (Rochelle Salt) solution (

  vol).

  • Mechanism:[1][2] Tartrate binds

    tighter than the ketone, pulling it into the aqueous phase.

• Wash with Brine , dry over

  , and concentrate. Proceed to Protocol A.

Visualizing the Recrystallization Process

Figure 2: Step-by-step workflow for the Isopropanol/Water recrystallization method.

References

• Janssen Pharmaceutica NV. (2012). Process for the preparation of Rilpivirine.[3][4] WO2012019967.

  • Context: Describes the industrial synthesis and purification of Rilpivirine intermediates, including the cyano-acetophenone deriv

• Organic Syntheses. (1942). Acetophenone, 3-bromo- (Analogous purification methods). Org. Synth. 22,[5] 26.

  • Context: Provides foundational protocols for handling halogenated acetophenones and removing aluminum chloride complexes.

• Kukla, M. J., et al. (1991). Synthesis and anti-HIV activity of 4,5,6,7-tetrahydro-5-methylimidazo[4,5,1-jk][1,4]benzodiazepin-2(1H)-one (TIBO) derivatives.Journal of Medicinal Chemistry, 34(2), 746-751.

  • Context: Discusses purification of similar benzonitrile intermedi

• BenchChem. (2025). 4'-Cyano-2',6'-dimethylacetophenone Product Data.

  • Context: Physical property verification and safety d

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. orgsyn.org [orgsyn.org]
• 4. AN IMPROVED RILPIVIRINE PROCESS - Patent 2643294 [data.epo.org]
• 5. biorxiv.org [biorxiv.org]

Minimizing hydrolysis of cyano group during acetophenone synthesis

Topic: Minimizing Hydrolysis of Cyano Groups During Acylation

Executive Summary

The synthesis of acetophenones containing a cyano (nitrile) group presents a classic chemoselectivity paradox. The traditional Friedel-Crafts acylation relies on strong Lewis acids (e.g.,

) and acidic aqueous workups—conditions that perfectly replicate the textbook mechanism for nitrile hydrolysis (conversion to primary amides or carboxylic acids).

This guide provides three validated workflows to circumvent this issue, ranked from highest success rate (Transition Metal Catalysis) to optimized traditional methods (Modified Friedel-Crafts).

Part 1: The Diagnostic (Why Your Nitrile is Vanishing)

Before selecting a protocol, understand the failure mode. If your LC-MS shows a mass shift of +18 Da (Amide) or +19 Da (Acid, if pH adjusted), your reaction conditions are activating the nitrile.

The Mechanism of Failure:

• Lewis Acid Complexation: Nitriles are Lewis bases. They coordinate to

  (forming ), deactivating the catalyst and requiring excess Lewis acid.

• The "Kill" Step (Workup): The standard quench (pouring reaction mixture into water) generates a massive exotherm and a spike in HCl concentration.

  • Result: Hot Acid + Nitrile = Hydrolysis.

Visualizing the Danger Zone

Figure 1: The pathway of nitrile degradation during standard Friedel-Crafts workup.

Part 2: Recommended Protocols

Method A: The "Gold Standard" (Palladium-Catalyzed Coupling)

Best for: Late-stage functionalization, high-value intermediates. Logic: Avoids Lewis acids entirely. Uses Stille coupling to install a "masked" acetyl group that is revealed under mild conditions.

Protocol: Stille Coupling with Tributyl(1-ethoxyvinyl)tin This method couples an aryl halide (bearing the nitrile) with a vinyl tin reagent. The intermediate enol ether is hydrolyzed to the ketone under conditions too mild to affect the nitrile.

Reagent	Equivalents	Role
Aryl Bromide-CN	1.0	Substrate
Tributyl(1-ethoxyvinyl)tin	1.05 - 1.1	Acetyl equivalent (Masked)
	0.05 (5 mol%)	Catalyst
Toluene	Solvent	0.1 M Concentration
HCl (2N)	Excess	Hydrolysis of enol ether (Workup)

Step-by-Step Workflow:

• Coupling: Charge aryl bromide, stannane, and Pd catalyst in dry toluene. Degas with

  for 15 mins.

• Reflux: Heat to 100°C for 4–12 hours. Monitor disappearance of aryl bromide by TLC/HPLC.

• Mild Hydrolysis: Cool to room temperature. Add 2N HCl and stir vigorously for 1 hour at ambient temperature .

  • Note: The enol ether hydrolyzes instantly; the nitrile remains stable at RT in dilute acid.

• Purification: Extract with EtOAc. Wash with KF (aq) to remove tin byproducts (forms insoluble

  ).

Method B: The "Silver Standard" (Modified Friedel-Crafts)

Best for: Early-stage synthesis, cost-sensitive scale-up. Logic: If you must use Friedel-Crafts, you must control the exotherm and Lewis Acid strength.

Critical Modifications:

• Catalyst Switch: Replace

  with or . These are softer Lewis acids with lower oxophilicity/nitrophilicity.

• The Inverse Quench: Never pour water into the reaction. Pour the reaction slowly into a chilled buffer.

Protocol:

-Catalyzed Acylation

Parameter	Condition	Reason

| Catalyst |

(anhydrous) | Milder than ; less coordination to CN. | | Acylating Agent | Acetyl Chloride (1.2 eq) | More reactive than anhydride, allowing lower temps. | | Temperature | 0°C to RT | Avoid heating (>40°C promotes hydrolysis). | | Quench | Inverse into Ice/NaOAc | Buffers pH to ~4-5 immediately. |

Troubleshooting the Quench:

• Standard: Pouring reaction into water

  Localized heating to 90°C + pH < 1 Hydrolysis .

• Optimized: Cannulate reaction mixture dropwise into a vigorously stirred slurry of Ice and Sodium Acetate.

  • Result: Temperature stays < 5°C; pH stays > 4. Nitrile survives.

Method C: The Strategic Pivot (Cyanation Last)

Best for: When the acetophenone ring is electron-rich or sensitive. Logic: Instead of fighting to keep the nitrile, install it after forming the ketone.

Workflow:

• Synthesize Bromo-acetophenone (standard Friedel-Crafts; no nitrile present to worry about).

• Pd-Catalyzed Cyanation: Convert Ar-Br to Ar-CN.

Reagents:

or (non-toxic source), , dppf (ligand). Conditions: DMA, 120°C. Advantage: The ketone is stable to these conditions.

Part 3: Decision Logic & Workflow

Use this logic tree to select the correct experimental path for your substrate.

Figure 2: Decision matrix for selecting the synthesis route based on substrate availability and sensitivity.

Part 4: Frequently Asked Questions (FAQs)

Q: Can I use protecting groups for the nitrile? A: Generally, no. Nitriles are hard to "protect" in the traditional sense. Steric shielding (bulky groups ortho to CN) helps, but you cannot chemically mask a nitrile easily and then restore it. It is better to mask the acyl group (Method A) or the nitrile precursor (Method C).

Q: I see a +18 mass shift even with the Stille coupling. Why? A: You likely let the hydrolysis step run too long or too hot. The hydrolysis of the enol ether to the ketone is extremely fast (minutes). If you stir in 2N HCl overnight, you will eventually hydrolyze the nitrile. Stop the reaction as soon as the enol ether is consumed (TLC control).

Q: Why not use Grignard (MeMgBr) on the cyano-ester? A: Grignard reagents attack nitriles to form imines (which hydrolyze to ketones). If your target is a cyano-acetophenone, MeMgBr will attack the nitrile and destroy your functional group. You must use chemoselective organometallics (e.g., organozinc) or the Pd-coupling routes described above.

References

• Stille Coupling for Acetophenones: Milstein, D., & Stille, J. K. (1978). A general, selective, and facile method for ketone synthesis from acid chlorides and organotin compounds catalyzed by palladium. Journal of the American Chemical Society, 100(11), 3636-3638.

• Nitrile Hydrolysis Mechanism: Cohen, L. A., & Jones, W. M. (1962). A Study of the Mechanism of the Acid-Catalyzed Hydrolysis of Nitriles. Journal of the American Chemical Society, 84(19), 3732-3736.

• Pd-Catalyzed Cyanation (Reverse Strategy): Weissman, S. A., Zewge, D., & Chen, C. (2005). Ligand-Free Palladium-Catalyzed Cyanation of Aryl Halides. The Journal of Organic Chemistry, 70(4), 1508-1510.

• Mild Lewis Acids (

  ): Cullinane, N. M., & Edwards, B. F. R. (1957). The mechanism of the Friedel–Crafts reaction. Part I. The acylation of benzene and toluene by acetyl chloride in the presence of ferric chloride. Journal of the Chemical Society, 3016-3019.

• Tributyl(1-ethoxyvinyl)tin Reagent Profile: Sigma-Aldrich Technical Data.

Reference Data & Comparative Studies

Publish Comparison Guide: 1H NMR Analysis of 4'-Cyano-2',6'-dimethylacetophenone

This guide provides an in-depth technical analysis of the 1H NMR spectrum of 4'-Cyano-2',6'-dimethylacetophenone , a critical intermediate in the synthesis of non-steroidal androgen receptor antagonists and other pharmaceutical scaffolds.[1]

Designed for drug development professionals, this document moves beyond basic assignment to address structural verification , impurity differentiation , and steric considerations unique to this scaffold.

Executive Summary

4'-Cyano-2',6'-dimethylacetophenone (CAS: 25025-46-9) presents a unique NMR signature defined by its high symmetry and steric crowding.[1] Unlike standard acetophenones, the 2,6-dimethyl substitution pattern forces the acetyl group out of planarity with the aromatic ring (Steric Inhibition of Resonance). This guide compares the spectral performance of the target molecule against its synthetic precursors (2',6'-dimethylacetophenone) and halogenated intermediates (4'-bromo-2',6'-dimethylacetophenone) to establish a robust protocol for identity verification.[1]

Key Finding: The diagnostic "Singlet Shift" of the aromatic protons (δ 7.35–7.45 ppm) is the primary indicator of successful cyanation, distinct from the multiplet of the starting material or the upfield singlet of the bromo-intermediate.

Structural Logic & Theoretical Prediction

To interpret the spectrum accurately, one must understand the magnetic environment created by the molecule's symmetry.

• Symmetry Plane: The molecule possesses a

  axis of symmetry (or a mirror plane depending on conformation averaging). This renders the two aromatic protons at positions 3' and 5' chemically equivalent, and the two methyl groups at 2' and 6' chemically equivalent.

• Steric Inhibition of Resonance: The bulky methyl groups at 2' and 6' prevent the acetyl carbonyl group from achieving coplanarity with the benzene ring. Consequently, the anisotropic deshielding effect of the carbonyl on the ortho-methyls is altered compared to unsubstituted acetophenone.

• Electronic Push-Pull: The molecule features a "push-pull" system with the electron-donating methyls and the electron-withdrawing cyano group.[1]

Predicted Signal Environments

Moiety	Proton Count	Multiplicity	Chemical Environment	Expected Shift (δ ppm)
Ar-H (3', 5')	2H	Singlet	Aromatic, deshielded by ortho-CN and meta-Acetyl.[1]	7.35 – 7.45
Acetyl-CH₃	3H	Singlet	Alpha to Carbonyl, sterically twisted.[1]	2.50 – 2.60
Ar-CH₃ (2', 6')	6H	Singlet	Benzylic, attached to aromatic ring.	2.30 – 2.40

Comparative Analysis: Target vs. Alternatives

In a drug development context, the "alternatives" are the potential impurities or precursors present in the reaction mixture. The following comparison establishes the Pass/Fail criteria for your spectral analysis.

Scenario A: Target vs. Precursor (2',6'-Dimethylacetophenone)[1]

• The Challenge: Distinguishing the product from unreacted starting material.

• The Differentiator: The Aromatic Region.

  • Precursor: Displays a 3-proton pattern (typically a multiplet or overlapping doublet/triplet) around 7.00–7.15 ppm .[1]

  • Target: Displays a clean 2-proton singlet shifted downfield to ~7.40 ppm due to the electron-withdrawing nature of the cyano group.

Scenario B: Target vs. Intermediate (4'-Bromo-2',6'-dimethylacetophenone)[1]

• The Challenge: Verifying successful cyanation (e.g., Rosenmund-von Braun reaction or Pd-catalyzed cyanation).

• The Differentiator: The "Aromatic Singlet Shift."

  • Bromo-Intermediate: The aromatic singlet appears at ~7.25 ppm .[1]

  • Cyano-Target: The aromatic singlet shifts downfield to ~7.40 ppm .[1]

  • Secondary Check: The Acetyl-CH₃ peak often shifts slightly downfield (approx +0.05 ppm) in the Cyano compound due to increased electron withdrawal across the ring, though this is less reliable than the aromatic shift.

Data Summary Table: Chemical Shift Comparison (CDCl₃)

Compound	Ar-H (3',5') δ ppm	Multiplicity	Acetyl-CH₃ δ ppm	Ar-CH₃ (2',6') δ ppm
Precursor (2',6'-Dimethylacetophenone)	7.00 – 7.15	Multiplet (3H)	~2.48	~2.25
Intermediate (4'-Bromo)	~7.25	Singlet (2H)	~2.52	~2.28
TARGET (4'-Cyano)	7.35 – 7.45	Singlet (2H)	2.55 – 2.60	2.30 – 2.40

Visualization of Structural Verification Workflow

The following diagram illustrates the logical flow for verifying the compound identity using the comparative data above.

Caption: Decision tree for structural verification of 4'-Cyano-2',6'-dimethylacetophenone based on aromatic proton signals.

Experimental Protocol

To ensure the chemical shifts align with the values reported above, follow this standardized protocol. This minimizes concentration-dependent shifts common in polar aromatic compounds.[1]

Materials

• Solvent: Chloroform-d (CDCl₃) with 0.03% TMS (v/v). Note: DMSO-d6 may be used but will shift signals downfield by ~0.1-0.2 ppm.[1]

• Tube: 5mm Precision NMR tube (Wilmad 507-PP or equivalent).

• Instrument: 300 MHz or higher (400 MHz recommended for clear separation of methyl singlets).

Step-by-Step Methodology

• Sample Preparation:

  • Weigh 5–10 mg of the solid sample.

  • Dissolve completely in 0.6 mL of CDCl₃.

  • Critical: Ensure the solution is clear. If the sample was recrystallized from ethanol/water, ensure it is strictly dry; residual water (1.56 ppm) or ethanol (3.72, 1.25 ppm) can obscure integration.

• Acquisition Parameters:

  • Pulse Angle: 30° (to ensure accurate integration).

  • Relaxation Delay (D1): Set to 3.0 seconds . The quaternary carbons and symmetry can lead to longer T1 relaxation times for the aromatic protons. A short D1 may lead to under-integration of the aromatic singlet.[1]

  • Scans (NS): 16 scans are usually sufficient for >95% purity; use 64 scans for impurity profiling.

  • Temperature: 298 K (25°C).

• Processing:

  • Phasing: Apply automatic phasing followed by manual correction to ensure a flat baseline, critical for integrating the small aromatic region relative to the large methyl signals.

  • Referencing: Calibrate the TMS peak to 0.00 ppm (or residual CHCl₃ to 7.26 ppm).

  • Integration: Normalize the Acetyl-CH₃ singlet (most downfield methyl signal) to 3.00 .

Troubleshooting & Artifacts

Issue: Broadening of the Acetyl Peak

Observation: The singlet at ~2.55 ppm appears broad or splits at low temperatures. Cause: Steric hindrance between the 2,6-methyls and the acetyl group creates a rotational barrier. At room temperature, rotation is usually fast on the NMR timescale, averaging the signal. Solution: If broadening occurs, run the experiment at 313 K (40°C) to sharpen the peak via rapid exchange.

Issue: Solvent Peak Overlap

Observation: Using DMSO-d6 results in a water peak near 3.3 ppm. Impact: While not interfering with the aromatic region, water in DMSO can broaden signals due to hydrogen bonding with the Cyano nitrogen. Recommendation: CDCl₃ is the preferred solvent unless solubility is an issue.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[2][3] (Authoritative text on chemical shift additivity rules).

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Source for substituent effects on benzene rings).[4][5]

• National Institute of Standards and Technology (NIST). (2023). 2',6'-Dimethylacetophenone Mass & NMR Data. NIST Chemistry WebBook, SRD 69. Retrieved from [Link] (Reference for precursor spectral data).

• Reich, H. J. (2023). WinPLT NMR Data: Chemical Shifts of Substituted Benzenes. University of Wisconsin-Madison.[1] Retrieved from [Link] (Basis for theoretical shift calculation of sterically hindered systems).

Sources

• 1. 2',5'-DIMETHYLACETOPHENONE(2142-73-6) 1H NMR [m.chemicalbook.com]
• 2. 2',6'-Dimethylacetophenone | C10H12O | CID 16506 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. spectrabase.com [spectrabase.com]
• 4. 4'-Cyano-2',6'-dimethylacetophenone|159.19 g/mol [benchchem.com]
• 5. scs.illinois.edu [scs.illinois.edu]

A Comparative Guide to the Mass Spectrometry Fragmentation of 4'-Cyano-2',6'-dimethylacetophenone

This guide provides an in-depth analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of 4'-Cyano-2',6'-dimethylacetophenone. Designed for researchers, scientists, and professionals in drug development and chemical analysis, this document synthesizes fundamental mass spectrometry principles with insights into the structural influences on fragmentation pathways. We will explore the expected fragmentation of the target molecule by comparing it with the known fragmentation of structurally related compounds, providing a robust framework for its identification and characterization.

Introduction: The Structural Context of Fragmentation

4'-Cyano-2',6'-dimethylacetophenone is an aromatic ketone with a unique substitution pattern that is expected to significantly influence its fragmentation in mass spectrometry. The presence of a carbonyl group, an electron-withdrawing cyano group, and two ortho-methyl groups creates a molecule with competing and potentially interacting fragmentation drivers. Understanding these fragmentation pathways is crucial for the unambiguous identification of this compound in complex mixtures, such as in metabolite identification or synthetic chemistry quality control.

The general fragmentation of aromatic ketones under electron ionization (EI) is well-established, typically involving alpha-cleavage to form a stable acylium ion[1]. However, the substituents on the aromatic ring in 4'-Cyano-2',6'-dimethylacetophenone introduce additional layers of complexity. The ortho-methyl groups can lead to specific "ortho effects," which are fragmentation reactions that are not observed in the corresponding meta and para isomers due to the proximity of the interacting groups[2][3]. The electron-withdrawing cyano group will also modulate the stability of the resulting fragment ions.

To predict the fragmentation of our target molecule, we will draw comparisons with the known mass spectra of 4'-Cyanoacetophenone[4] and 2',6'-Dimethylacetophenone[5][6]. This comparative approach allows for a more confident prediction of the key fragment ions and their relative abundances.

Predicted Fragmentation Pattern of 4'-Cyano-2',6'-dimethylacetophenone

The fragmentation of 4'-Cyano-2',6'-dimethylacetophenone under EI-MS is anticipated to be dominated by cleavages influenced by the acetyl group and the unique substitution on the aromatic ring.

Molecular Ion

The molecular formula of 4'-Cyano-2',6'-dimethylacetophenone is C₁₁H₁₁NO. Its calculated molecular weight is approximately 173.21 g/mol . Therefore, the molecular ion peak (M⁺˙) is expected to be observed at m/z 173 . Aromatic compounds typically exhibit a prominent molecular ion peak due to the stability of the aromatic ring system.

Primary Fragmentation Pathways

The primary fragmentation pathways are expected to involve the acetyl group and the influence of the ortho-methyl substituents.

• Alpha-Cleavage: The most characteristic fragmentation of acetophenones is the cleavage of the bond between the carbonyl carbon and the methyl group (α-cleavage)[1]. This results in the loss of a methyl radical (•CH₃, 15 Da) and the formation of a stable, substituted benzoyl cation. For 4'-Cyano-2',6'-dimethylacetophenone, this would lead to the formation of the 4-cyano-2,6-dimethylbenzoyl cation at m/z 158 . This is expected to be a major peak in the spectrum.

• Ortho Effect: Elimination of Water: A notable "ortho effect" is predicted due to the presence of the two methyl groups adjacent to the acetyl group. This can facilitate a rearrangement process involving the transfer of a hydrogen atom from one of the ortho-methyl groups to the carbonyl oxygen, followed by the elimination of a neutral water molecule (H₂O, 18 Da). This would result in a fragment ion at m/z 155 . This type of rearrangement is a known phenomenon for ortho-substituted aromatic compounds[3].

Secondary Fragmentation

The primary fragment ions are expected to undergo further fragmentation, leading to other characteristic peaks in the mass spectrum.

• Loss of Carbon Monoxide (CO): The 4-cyano-2,6-dimethylbenzoyl cation (m/z 158) can lose a neutral molecule of carbon monoxide (CO, 28 Da) to form the 4-cyano-2,6-dimethylphenyl cation at m/z 130 . This is a common fragmentation pathway for acylium ions.

• Fragmentation of the Aromatic Ring: The cyano group can also influence fragmentation. The fragment at m/z 130 could potentially lose a molecule of hydrogen cyanide (HCN, 27 Da), although this is generally less favorable than the loss of CO from the acylium ion.

Summary of Predicted Fragments

The following table summarizes the predicted major fragment ions for 4'-Cyano-2',6'-dimethylacetophenone.

m/z	Proposed Fragment Ion	Formation Pathway	Predicted Relative Abundance
173	[C₁₁H₁₁NO]⁺˙	Molecular Ion (M⁺˙)	Moderate to High
158	[M - CH₃]⁺	α-Cleavage (loss of •CH₃)	High (likely base peak)
155	[M - H₂O]⁺˙	Ortho effect (loss of H₂O)	Moderate
130	[M - CH₃ - CO]⁺	Loss of CO from m/z 158	Moderate to High

Fragmentation Diagram

The predicted fragmentation pathways are illustrated in the following diagram:

Caption: Predicted EI fragmentation pathways of 4'-Cyano-2',6'-dimethylacetophenone.

Experimental Protocol: GC-MS Analysis

The following protocol outlines a general method for the analysis of 4'-Cyano-2',6'-dimethylacetophenone using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials and Reagents

• Sample: 4'-Cyano-2',6'-dimethylacetophenone (≥98% purity)

• Solvent: Dichloromethane or Ethyl Acetate (GC grade)

• Inert Gas: Helium (99.999% purity)

• Vials: 2 mL amber glass vials with PTFE-lined caps

Instrumentation

• Gas Chromatograph: Agilent 7890B GC (or equivalent)

• Mass Spectrometer: Agilent 5977A MSD (or equivalent) with an electron ionization (EI) source

GC-MS Method Parameters

Parameter	Value	Rationale
GC Column	HP-5ms (30 m x 0.25 mm, 0.25 µm)	A non-polar column suitable for the separation of aromatic compounds.
Inlet Temperature	250 °C	Ensures complete vaporization of the analyte without thermal degradation.
Injection Volume	1 µL
Split Ratio	20:1	Prevents column overloading and ensures sharp peaks.
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Oven Program	Initial: 100 °C (hold 1 min)	Ensures good initial focusing of the analyte on the column.
Ramp: 15 °C/min to 280 °C	Provides efficient separation from potential impurities.
Final Hold: 5 min at 280 °C	Ensures elution of any less volatile compounds.
MS Source Temp	230 °C	Standard temperature for EI.
MS Quad Temp	150 °C	Standard temperature for the quadrupole.
Ionization Energy	70 eV	Standard energy for electron ionization, leading to reproducible fragmentation.
Scan Range	m/z 40 - 400	Covers the expected molecular ion and fragment masses.

Experimental Workflow

Caption: Workflow for the GC-MS analysis of 4'-Cyano-2',6'-dimethylacetophenone.

Comparison with Alternative Analytical Techniques

While mass spectrometry is a powerful tool for structural elucidation, a comprehensive characterization often involves complementary techniques.

Technique	Strengths for this Molecule	Limitations for this Molecule
Mass Spectrometry (MS)	- Provides molecular weight information.[7]- Elucidates fragmentation patterns for structural confirmation.[8][9]- High sensitivity for trace analysis.	- Fragmentation can be complex to interpret without reference spectra.- Does not provide direct information on the connectivity of atoms.
Nuclear Magnetic Resonance (NMR) Spectroscopy	- Provides detailed information about the carbon-hydrogen framework.[10]- ¹H NMR can confirm the presence and environment of the two distinct methyl groups and the aromatic protons.- ¹³C NMR can identify all unique carbon atoms, including the carbonyl and cyano carbons.	- Lower sensitivity compared to MS.- Requires a larger amount of pure sample.
Infrared (IR) Spectroscopy	- Confirms the presence of key functional groups.- Strong characteristic absorbances for the C=O (carbonyl) and C≡N (cyano) groups would be expected.	- Provides limited information about the overall molecular structure and connectivity.- The spectrum can be complex in the fingerprint region.

In practice, a combination of these techniques provides the most definitive structural confirmation. Mass spectrometry determines the molecular formula and key structural motifs through fragmentation, while NMR spectroscopy elucidates the precise atomic connectivity, and IR spectroscopy confirms the presence of functional groups.

Conclusion

The mass spectrometry fragmentation pattern of 4'-Cyano-2',6'-dimethylacetophenone is predicted to be characterized by a prominent molecular ion peak at m/z 173, a base peak at m/z 158 corresponding to the loss of a methyl group, and a significant fragment at m/z 155 due to an "ortho effect" leading to the loss of water. Further fragmentation of the m/z 158 ion is expected to yield a fragment at m/z 130 through the loss of carbon monoxide. This predicted fragmentation, supported by a comparative analysis of related compounds, provides a solid basis for the identification of this molecule in experimental settings. For unambiguous structure determination, it is recommended to use mass spectrometry in conjunction with other spectroscopic techniques such as NMR and IR.

References

• McLafferty Rearrangement and Ortho Effect. (2025, November 23). Filo. [Link]

• 4'-Cyanoacetophenone. PubChem. National Institutes of Health. [Link]

• Dissociative Protonation and Proton Transfers: Fragmentation of α, β-Unsaturated Aromatic Ketones in Mass Spectrometry. ResearchGate. [Link]

• Mass spectrometry of analytical derivatives. 2. “Ortho” and “Para” effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids. (2016). Journal of Mass Spectrometry. [Link]

• Electron ionization mass spectrometric study of 1,4-dihydro-4-substituted 2,6-dimethyl-3,5-bis(alkoxycarbonyl)pyridines. ResearchGate. [Link]

• 2,6-Dimethyl-3,5,7-octatriene-2-ol, ,E,E-. NIST WebBook. National Institute of Standards and Technology. [Link]

• 2,6-Dimethylacetophenone. SpectraBase. [Link]

• Protocol for structure determination of unknowns by EI mass spectrometry. II. Diagnostic ions in one ring alicyclic, heterocyclic, and aromatic compounds. (2023). AIP Publishing. [Link]

• Alkyl-substituted and aliphatically-bridged polycyclic aromatic hydrocarbons in flames. (2018). eScholarship, University of California. [Link]

• 2',6'-Dimethylacetophenone. PubChem. National Institutes of Health. [Link]

• 2',6'-Dimethoxyacetophenone. NIST WebBook. National Institute of Standards and Technology. [Link]

• 4'-Cyanoacetophenone. DC Fine Chemicals. [Link]

• 7-Octen-2-ol, 2,6-dimethyl-. NIST WebBook. National Institute of Standards and Technology. [Link]

• Fragmentation (mass spectrometry). Wikipedia. [Link]

• 2',6'-dimethylacetophenone. NIST WebBook. National Institute of Standards and Technology. [Link]

• Fragmentation patterns in the mass spectra of organic compounds. Chemguide. [Link]

• Mass Spectrometry: Fragmentation Patterns. eGyanKosh. [Link]

• Mass Spectrometry Fragmentation Patterns. Science Ready. [Link]

• GCMS Section 6.11.3. Whitman College. [Link]

• Studies in mass spectrometry. Part VIII. peri- and ortho-Effects in the mass spectra of some aromatic nitro-compounds. (1967). Journal of the Chemical Society B: Physical Organic. [Link]

• 4 - Cyanoacetophenone Manufacturer in Ankleshwar. Maksons Fine Chem Pvt. Ltd. [Link]

• Acetophenone, 4'-amino-. NIST WebBook. National Institute of Standards and Technology. [Link]

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• 1. GCMS Section 6.11.3 [people.whitman.edu]
• 2. McLafferty rearrangement and ortho effect 5 mark | Filo [askfilo.com]
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• 4. 4'-Cyanoacetophenone | C9H7NO | CID 74044 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. spectrabase.com [spectrabase.com]
• 6. 2',6'-Dimethylacetophenone | C10H12O | CID 16506 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Ion Types and Fragmentation Patterns in Mass Spectrometry - Creative Proteomics [creative-proteomics.com]
• 8. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 9. scienceready.com.au [scienceready.com.au]
• 10. Acetophenone, 4'-amino- [webbook.nist.gov]

HPLC method development for 4'-Cyano-2',6'-dimethylacetophenone purity

An In-Depth Guide to Developing a Stability-Indicating HPLC Method for the Purity of 4'-Cyano-2',6'-dimethylacetophenone

This guide provides a comprehensive, comparative walkthrough for developing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for assessing the purity of 4'-Cyano-2',6'-dimethylacetophenone. As an important intermediate in pharmaceutical synthesis, ensuring the purity of this compound is critical for the quality and safety of the final active pharmaceutical ingredient (API). We will move beyond a simple recitation of steps to explore the scientific rationale behind each decision, comparing common alternatives to arrive at a validated, fit-for-purpose analytical method.

The entire process is grounded in the principles outlined by the International Council for Harmonisation (ICH), particularly guidelines Q2(R2) on analytical validation and Q14 on analytical procedure development, ensuring the resulting method is scientifically sound and regulatorily compliant.[1][2][3]

The Strategic Approach to Method Development

The primary objective is to create a method that can accurately quantify 4'-Cyano-2',6'-dimethylacetophenone while separating it from any process-related impurities and potential degradation products. Such a method is termed "stability-indicating."[4][5] Our development strategy follows a systematic, multi-phase approach, where choices at each stage are justified by experimental data.

Caption: A systematic workflow for HPLC method development.

Phase 1: Foundational Selectivity - A Comparison of Stationary Phases

The choice of the HPLC column's stationary phase is the most critical factor influencing chromatographic selectivity. For an aromatic, moderately polar compound like 4'-Cyano-2',6'-dimethylacetophenone, a reversed-phase approach is standard.[6] We compare two popular yet distinct reversed-phase chemistries to establish the best foundation for our method.

• Alternative 1: The Workhorse - C18 (L1 USP Designation) : A traditional C18 column relies primarily on hydrophobic interactions for retention and separation. It is a robust and well-understood choice for a wide range of molecules.

• Alternative 2: The Aromatic Specialist - Phenyl-Hexyl (L11 USP Designation) : This phase offers a mixed-mode mechanism. Besides hydrophobic interactions from its hexyl chain, the phenyl rings provide π-π interactions with aromatic analytes.[7] This can introduce unique selectivity for separating structurally similar aromatic compounds.

Experimental Protocol: Column Screening

• Columns:

  • C18, 4.6 x 150 mm, 5 µm particle size

  • Phenyl-Hexyl, 4.6 x 150 mm, 5 µm particle size

• Sample Preparation: Prepare a 100 µg/mL solution of 4'-Cyano-2',6'-dimethylacetophenone in 50:50 Acetonitrile:Water.

• Shared HPLC Conditions:

  • Mobile Phase A: 0.1% Phosphoric Acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient: 30% to 90% B over 15 minutes

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection: UV at 245 nm

  • Injection Volume: 10 µL

Comparative Data: Column Performance

Parameter	C18 Column	Phenyl-Hexyl Column	Rationale for Comparison
Retention Time (min)	10.2	9.5	Indicates the degree of interaction with the stationary phase.
Tailing Factor (As)	1.4	1.1	Measures peak symmetry; values closer to 1.0 are ideal.[8]
Theoretical Plates (N)	8,500	11,200	A measure of column efficiency; higher is better.

Expertise & Experience: The Phenyl-Hexyl column provides a significantly more symmetric peak (Tailing Factor of 1.1) and higher efficiency (11,200 plates). While the C18 column retains the analyte longer, the poor peak shape is a disadvantage for accurate quantification, especially at low levels. The superior peak shape on the Phenyl-Hexyl column suggests more favorable secondary interactions (or lack thereof), making it the more promising candidate for development.

Phase 2: Enhancing Resolution - Mobile Phase Optimization

With the Phenyl-Hexyl column selected, we now optimize the mobile phase to improve resolution between the main compound and any potential closely eluting impurities.

Comparison 1: Organic Modifier - Acetonitrile vs. Methanol

Acetonitrile (ACN) and Methanol (MeOH) are the most common organic solvents in reversed-phase HPLC, but their properties can lead to different selectivities. Methanol is a protic solvent that can act as a hydrogen bond donor and acceptor, whereas ACN is aprotic and has a strong dipole.[9] For phenyl-type columns, methanol can sometimes enhance the unique π-π selectivity.[9]

Comparison 2: Aqueous Phase pH

Adjusting the mobile phase pH is crucial for ensuring the consistent ionization state of analytes and minimizing undesirable interactions with the silica backbone of the stationary phase.[9] We will compare an acidic pH to a near-neutral pH.

Experimental Protocol: Mobile Phase Optimization

• Column: Phenyl-Hexyl, 4.6 x 150 mm, 5 µm

• Sample: 100 µg/mL solution of 4'-Cyano-2',6'-dimethylacetophenone, spiked with a known related impurity (Impurity A) at 0.5 µg/mL.

• Conditions Matrix:

  • Set 1: 0.1% Phosphoric Acid in Water (pH ~2.5) with ACN gradient.

  • Set 2: 0.1% Phosphoric Acid in Water (pH ~2.5) with MeOH gradient.

  • Set 3: 20 mM Potassium Phosphate buffer (pH 6.8) with ACN gradient.

  • Set 4: 20 mM Potassium Phosphate buffer (pH 6.8) with MeOH gradient.

• Gradient: Adjusted for each solvent set to achieve similar retention times for the main peak, allowing for a fair comparison of resolution.

Comparative Data: Mobile Phase Selectivity

Mobile Phase Composition	Resolution (Main Peak / Impurity A)	Main Peak Tailing Factor (As)	Analysis Notes
ACN / 0.1% H₃PO₄ (pH 2.5)	2.1	1.1	Good initial resolution and peak shape.
MeOH / 0.1% H₃PO₄ (pH 2.5)	1.8	1.2	Lower resolution, broader peaks observed.
ACN / Phosphate (pH 6.8)	1.6	1.5	Significant peak tailing, likely due to silanol interactions.
MeOH / Phosphate (pH 6.8)	1.4	1.6	Worst performance in terms of resolution and peak shape.

Trustworthiness: The data clearly indicates that an acidic mobile phase is superior for maintaining good peak shape, likely by suppressing the ionization of residual silanols on the stationary phase.[9] Acetonitrile provided better resolving power than methanol for the critical pair in this specific case. Therefore, the combination of Acetonitrile and 0.1% Phosphoric Acid is selected for further optimization.

Phase 3: Finalizing the Method - Forced Degradation and Specificity

A method's most important characteristic for purity testing is its ability to separate the analyte of interest from all potential degradation products.[10] Forced degradation studies, as recommended by ICH guidelines, are performed to demonstrate this capability.[5][11]

Caption: Workflow for a forced degradation study.

Experimental Protocol: Forced Degradation

• Stock Solution: Prepare a 1 mg/mL solution of 4'-Cyano-2',6'-dimethylacetophenone in ACN.

• Acid Hydrolysis: Mix 1 mL of stock with 1 mL of 0.1 N HCl. Heat at 60°C for 4 hours. Cool and neutralize with 0.1 N NaOH.

• Base Hydrolysis: Mix 1 mL of stock with 1 mL of 0.1 N NaOH. Keep at room temperature for 2 hours. Cool and neutralize with 0.1 N HCl.

• Oxidative Degradation: Mix 1 mL of stock with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours.

• Thermal Degradation: Store a solid sample in an oven at 80°C for 48 hours. Dissolve in ACN for analysis.

• Photolytic Degradation: Expose the solid sample to light providing overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

• Analysis: Dilute all stressed samples to a theoretical concentration of 100 µg/mL and analyze using the developed method. A Diode Array Detector (DAD) is used to assess peak purity of the main analyte peak in each chromatogram.

Results Summary: Degradation Profile

Stress Condition	% Degradation of Main Peak	No. of Degradant Peaks	Resolution (Main Peak / Closest Degradant)
Acidic (0.1N HCl)	~12%	2	> 2.5
Basic (0.1N NaOH)	~25%	3	> 2.0
Oxidative (3% H₂O₂)	~8%	1	> 3.0
Thermal (80°C)	< 2%	0	N/A
Photolytic	~5%	1	> 2.8

The method successfully separated the parent peak from all generated degradation products with a resolution greater than 2.0 in all cases. Peak purity analysis via DAD confirmed that the main peak was spectrally pure in all stressed samples, confirming the method's specificity and stability-indicating nature.

Final Method Comparison: Optimized Gradient vs. Rapid Isocratic

To illustrate the value of the development process, we compare our final optimized gradient method with a hypothetical rapid isocratic screening method.

Final Optimized Stability-Indicating Gradient Method

• Column: Phenyl-Hexyl, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Phosphoric Acid in Water

• Mobile Phase B: Acetonitrile

• Flow Rate: 1.2 mL/min

• Column Temperature: 35°C

• Gradient:

  • 0.0 min: 30% B

  • 12.0 min: 70% B

  • 12.1 min: 90% B

  • 15.0 min: 90% B

  • 15.1 min: 30% B

  • 18.0 min: 30% B

• Detection: UV at 245 nm

• Injection Volume: 10 µL

Alternative: Rapid Isocratic Screening Method

• Column: C18, 4.6 x 100 mm, 3.5 µm

• Mobile Phase: 55% Acetonitrile, 45% 0.1% Phosphoric Acid in Water

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 245 nm

• Injection Volume: 5 µL

Performance Head-to-Head

Parameter	Optimized Gradient Method	Rapid Isocratic Method	Advantage
Total Run Time	18.0 min	8.0 min	Isocratic
Resolution (Base Degradation)	> 2.0 for all degradants	1.1 (Co-elution risk)	Gradient
Peak Capacity	High (Separates early and late eluting peaks)	Low (Risk of wrap-around)	Gradient
Suitability	Stability studies, purity testing, release	In-process control, quick screening	Application-dependent

While the isocratic method is faster, it fails to provide the necessary resolution to be a true stability-indicating method. The optimized gradient method is unequivocally superior for its intended purpose of accurately determining purity in the presence of potential impurities and degradants, which is a mandatory requirement for pharmaceutical quality control.

Conclusion

Through a systematic and comparative approach, we have successfully developed a specific, robust, and stability-indicating HPLC method for the purity determination of 4'-Cyano-2',6'-dimethylacetophenone. By comparing column chemistries and optimizing mobile phase parameters, we achieved a method capable of separating the main analyte from its forced degradation products. This guide demonstrates that a foundational understanding of chromatographic principles, coupled with a logical, evidence-based development strategy, is paramount to creating analytical methods that are not only efficient but also scientifically sound and compliant with global regulatory standards.[8][12][13]

References

• Title: 〈621〉CHROMATOGRAPHY - US Pharmacopeia (USP) Source: US Pharmacopeia URL: [Link]

• Title: General chapter 2.2.46. Chromatographic separation techniques now published in Ph. Eur. 11th Edition Source: European Directorate for the Quality of Medicines & HealthCare URL: [Link]

• Title: Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development Source: Open Access Journals URL: [Link]

• Title: ICH Guidelines for Analytical Method Validation Explained Source: AMSbiopharma URL: [Link]

• Title: A practical guide to forced degradation and stability studies for drug substances Source: Onyx Scientific URL: [Link]

• Title: A Review on HPLC Method Development and Validation in Forced Degradation Studies Source: International Journal of Advanced Research in Science, Communication and Technology URL: [Link]

• Title: Liquid Chromatographic Gradient Method Allowances Provided by General Chapter, USP <621> Chromatography Source: Waters Corporation URL: [Link]

• Title: Revisions per USP 621 Source: Agilent URL: [Link]

• Title: General Chapters: <621> CHROMATOGRAPHY Source: uspbpep.com URL: [Link]

• Title: 2.2.46. Chromatographic separation techniques Source: uspbpep.com URL: [Link]

• Title: Validation of Analytical Procedures Q2(R2) Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: Are You Sure You Understand USP <621>? Source: LCGC International URL: [Link]

• Title: Method Development & Forced Degradation Source: J-STAR Research URL: [Link]

• Title: ICH and FDA Guidelines for Analytical Method Validation Source: Lab Manager URL: [Link]

• Title: A Study of Method Development, Validation, and Forced Degradation for Simultaneous Quantification of Paracetamol and Ibuprofen in Pharmaceutical Dosage Form by RP-HPLC Method Source: PMC (PubMed Central) URL: [Link]

• Title: Revision of European Pharmacopeia (EP) Chapter 2.2.46 Source: Phenomenex URL: [Link]

• Title: GUIDEBOOK ON REVERSED PHASE CHEMISTRIES & UTILIZING SELECTIVITY FOR HPLC SEPARATIONS Source: HALO Columns URL: [Link]

• Title: Reversed Phase HPLC Method Development Source: Phenomenex URL: [Link]

Sources

• 1. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 2. database.ich.org [database.ich.org]
• 3. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 4. openaccessjournals.com [openaccessjournals.com]
• 5. onyxipca.com [onyxipca.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. halocolumns.com [halocolumns.com]
• 8. General chapter 2.2.46. Chromatographic separation techniques now published in Ph. Eur. 11th Edition - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 9. phx.phenomenex.com [phx.phenomenex.com]
• 10. ijarsct.co.in [ijarsct.co.in]
• 11. J-STAR Research: Expert Method Development & Analysis [jstar-research.com]
• 12. usp.org [usp.org]
• 13. chromatographyonline.com [chromatographyonline.com]

Comparing reactivity of 4'-Cyano-2',6'-dimethylacetophenone vs 4'-Cyanoacetophenone

This guide provides a technical comparison of 4'-Cyanoacetophenone (4-CAP) and its sterically hindered analog, 4'-Cyano-2',6'-dimethylacetophenone (4-CDMAP) .

Executive Summary

In drug discovery and advanced organic synthesis, the choice between 4-CAP and 4-CDMAP is rarely interchangeable; it is a strategic decision between electronic activation and steric protection .

• 4'-Cyanoacetophenone (4-CAP): A planar, highly reactive electrophile. The 4-cyano group (electron-withdrawing) amplifies the carbonyl's susceptibility to nucleophilic attack.

• 4'-Cyano-2',6'-dimethylacetophenone (4-CDMAP): A non-planar, kinetically stabilized ketone. The ortho-methyl groups exert "Steric Inhibition of Resonance" (SIR), twisting the carbonyl out of the aromatic plane. This renders the ketone significantly resistant to nucleophilic attack, despite the electronic activation from the cyano group.[1]

Molecular Architecture & Steric Inhibition of Resonance (SIR)

To understand the reactivity difference, one must visualize the ground-state geometry.[1]

• 4-CAP (Planar): The carbonyl

  -system aligns with the phenyl ring -system. This conjugation stabilizes the molecule but allows the electron-withdrawing cyano group to pull electron density directly from the carbonyl carbon, increasing its electrophilicity ($ \delta+ $).

• 4-CDMAP (Twisted): The steric bulk of the 2,6-dimethyl groups forces the acetyl group to rotate approx. 60–90° out of the phenyl plane. This breaks the conjugation. While the ground state is higher in energy (less stable), the Bürgi-Dunitz trajectory (the angle of attack for a nucleophile) is physically blocked.

Figure 1: Structural causality of reactivity differences. The 2,6-dimethyl substitution forces a geometric twist that overrides electronic activation.

Comparative Reactivity Profile

The following data summarizes the performance of both compounds under standard synthetic conditions.

Reaction Class	Reagent / Condition	4-CAP (Unsubstituted)	4-CDMAP (2,6-Dimethyl)
Hydride Reduction	NaBH₄, MeOH, 0°C	Fast (<15 min) . Quantitative conversion to alcohol.[1]	Inert / Sluggish . <5% conversion after 24h.[1] Requires LiAlH₄ or Luche conditions.[1]
Grignard Addition	MeMgBr, THF, -78°C	Clean Addition .[1] Forms tertiary alcohol.[1]	No Reaction / Enolization . Sterics prevent addition; acts as a base (alpha-deprotonation).
Imine Formation	R-NH₂, Cat.[1] H⁺	Standard . Forms Schiff base readily.[1]	Difficult . Equilibrium disfavors product; requires TiCl₄ or dehydration traps.[1]
Alpha-Halogenation	Br₂, AcOH	Rapid .[1] Mono-bromination is fast.[1]	Controlled . Slower, but twist prevents poly-halogenation side products.[1]

Experimental Protocols

Protocol A: Borohydride Reduction (Nucleophilic Attack Test)

Objective: Demonstrate the kinetic barrier imposed by ortho-substitution.

Materials:

• Substrate (1.0 mmol)

• Sodium Borohydride (NaBH₄, 1.5 eq)[1]

• Methanol (anhydrous)

• HPLC Vials & Quench Buffer (0.1 M HCl)

Workflow:

• Dissolution: Dissolve 1.0 mmol of substrate in 5 mL anhydrous MeOH. Cool to 0°C.[1]

• Addition: Add NaBH₄ (57 mg, 1.5 mmol) portion-wise over 2 minutes.

• Monitoring:

  • 4-CAP: TLC (20% EtOAc/Hex) will show disappearance of starting material (

    ) and appearance of alcohol ( ) within 10 minutes .

  • 4-CDMAP: TLC will show no change after 1 hour.[1]

• Forcing 4-CDMAP (Modification): To reduce 4-CDMAP, switch solvent to THF, use LiAlH₄ (2.0 eq) , and reflux for 4 hours.

Protocol B: Grignard Reaction (The "Enolization" Trap)

Objective: Show how sterics shift the pathway from Nucleophilic Addition to Deprotonation.

Workflow:

• Setup: Flame-dried flask,

  atmosphere.

• Reaction: Add MeMgBr (1.2 eq) to substrate in THF at -78°C.

• Observation:

  • 4-CAP: The solution decolorizes as the nucleophile adds to the carbonyl.[1] Quenching with ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    yields the deuterated alcohol.

  • 4-CDMAP: No addition occurs.[1] The Grignard reagent acts as a base , removing an alpha-proton (from the acetyl methyl). Quenching with

    recovers the starting ketone with deuterium incorporation at the alpha-methyl position ( ).

Decision Guide: When to Use Which?

Use the following logic flow to select the appropriate building block for your drug discovery campaign.

Figure 2: Selection logic. 4-CDMAP acts as a "self-protected" ketone during distal functional group manipulations.

Mechanistic Insight: The "Twist" Effect

In 4-CDMAP, the angle between the carbonyl plane and the benzene ring is approximately 70–90° .

• Consequence 1: The ketone is electronically isolated.[1] It behaves more like an aliphatic ketone than an aromatic one, but with massive steric walls.[1]

• Consequence 2: The 4-Cyano group still exerts an inductive effect (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  -bond pull), making the carbonyl carbon electron-deficient, but the kinetic path is blocked. This creates a molecule that is thermodynamically unstable but kinetically persistent .

References

• Steric Inhibition of Resonance in 2,6-Dimethylacetophenone

  • Schwartzman, L. H., & Corson, B. B.[1] (1954). Steric Hindrance.[1][2] I. 2,6-Dimethylacetophenone and 2,6-Dimethylstyrene.[1] Journal of the American Chemical Society, 76(3), 781–784.[1]

• Nucleophilic Addition Kinetics (General Principles)

  • Evans, D. A.[1] (2005).[1][3][4] Substrate-Controlled Stereoselectivity: 1,2-Induction. Harvard University Lecture Notes.

• Synthesis and Properties of Hindered Acetophenones

  • PubChem Database.[1] Compound Summary for CID 16506 (2',6'-Dimethylacetophenone).[1][4]

• Reactivity of Cyano-Substituted Aromatics

  • Hansch, C., et al.[1] (1991).[1] A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews, 91(2), 165–195.[1]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Q. (31) \begin{array}{ll}\text { 2,6-Dimeftyl } & 3,5 \text {-Dimethyt } .. [askfilo.com]
• 3. rsc.org [rsc.org]
• 4. 2',6'-Dimethylacetophenone | C10H12O | CID 16506 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide: UV-Vis Spectral Analysis of 4'-Cyano-2',6'-dimethylacetophenone

This guide provides an in-depth technical analysis of the UV-Vis absorption properties of 4'-Cyano-2',6'-dimethylacetophenone , focusing on the critical phenomenon of Steric Inhibition of Resonance (SIR). It compares this compound against its planar analog, 4'-Cyanoacetophenone, to illustrate the impact of structural modification on photophysical performance.

Executive Summary

4'-Cyano-2',6'-dimethylacetophenone (also known as 4-acetyl-3,5-dimethylbenzonitrile) represents a classic case study in structural spectroscopy. Unlike standard acetophenone derivatives where the carbonyl group is coplanar with the aromatic ring to maximize conjugation, the introduction of methyl groups at the ortho positions (2', 6') forces the acetyl group out of planarity.

This Steric Inhibition of Resonance (SIR) significantly alters the UV-Vis profile, making this compound a distinct alternative to planar systems like 4'-Cyanoacetophenone . This guide details the spectral shifts, theoretical underpinnings, and experimental protocols required to characterize this effect.

Technical Comparison: The "Twisted" vs. The "Planar" System

The core distinction between the product and its alternative lies in the electronic communication between the carbonyl auxochrome and the benzonitrile chromophore.

The Mechanism: Steric Inhibition of Resonance (SIR)

In the alternative (4'-Cyanoacetophenone), the carbonyl group aligns with the benzene ring, creating a "push-pull" system (though both -CN and -Acetyl are electron-withdrawing, they participate in the overall

-system). This extended conjugation lowers the energy gap ( ) for transitions, resulting in a bathochromic (red) shift and high molar absorptivity ( ).

In 4'-Cyano-2',6'-dimethylacetophenone , the steric bulk of the ortho-methyl groups physically prevents the carbonyl from achieving planarity. The carbonyl twists (often

to ), effectively decoupling it from the aromatic -system.

Spectral Consequences

Feature	Alternative: 4'-Cyanoacetophenone	Target: 4'-Cyano-2',6'-dimethylacetophenone	Causality
Conformation	Planar (High Conjugation)	Twisted (Decoupled)	Steric hindrance from 2,6-dimethyls.[1]
Primary Band ( )	~250–260 nm (K-band)	~225–235 nm (Shifted towards Benzonitrile)	Loss of conjugation causes a Hypsochromic (Blue) Shift .
Intensity ( )	High ( )	Lower (Hypochromic Effect)	Reduced orbital overlap decreases transition probability.
Secondary Band	Obscured by strong K-band	Distinct R-band (~280–300 nm)	The weak transition becomes visible as the K-band recedes.

Key Insight: The spectrum of the target compound resembles that of 3,5-dimethylbenzonitrile more closely than that of acetophenone, proving that the acetyl group acts largely as an isolated substituent rather than a conjugated part of the chromophore.

Visualizing the Electronic Effect

The following diagram illustrates the structural causality leading to the observed spectral differences.

Caption: Logical workflow demonstrating how steric hindrance disrupts planarity, leading to the hypsochromic shift observed in the target compound.

Experimental Protocol: UV-Vis Characterization

To validate the SIR effect, a precise spectrophotometric analysis is required. This protocol ensures reproducibility and solvent compatibility.

Phase 1: Sample Preparation

• Solvent Selection: Use Spectroscopic Grade Acetonitrile (MeCN) or Methanol (MeOH) .

  • Reasoning: These solvents have low UV cutoffs (<205 nm) and do not interact strongly with the twisted carbonyl via hydrogen bonding as much as water might, preserving the steric geometry.

• Stock Solution: Prepare a

  M stock solution.

  • Weigh ~1.73 mg of 4'-Cyano-2',6'-dimethylacetophenone (MW: 173.21 g/mol ).[2]

  • Dissolve in 10 mL of solvent. Sonicate for 60 seconds to ensure complete dissolution.

• Working Solution: Dilute to

  M.

  • Aliquot 100

    L of stock into 9.9 mL of pure solvent.

Phase 2: Spectral Acquisition

• Baseline Correction: Run a blank scan with pure solvent (200 nm – 400 nm).

• Measurement:

  • Scan Rate: Medium (approx. 200 nm/min).

  • Path Length: 1.0 cm (Quartz Cuvette).

  • Range: 200 nm to 400 nm.

• Data Processing:

  • Identify

    peaks.[3]

  • Calculate Molar Absorptivity (

    ) using Beer-Lambert Law: .

Phase 3: Validation (Self-Check)

• The "Blue Shift" Check: Compare the

  of your sample to a reference of 4'-cyanoacetophenone (or literature value ~250 nm). If your sample's primary peak is significantly lower (e.g., <240 nm), the SIR effect is confirmed.

• The "Intensity" Check: The

  value for the K-band should be significantly lower than the planar alternative (typically for the twisted form vs. for the planar form).

References

• National Institute of Standards and Technology (NIST). Benzonitrile, 4-acetyl- (4'-Cyanoacetophenone) Mass Spectrum and Data. NIST Chemistry WebBook, SRD 69. Available at: [Link]

• Braude, E. A., & Sondheimer, F. (1955). Steric Inhibition of Resonance in Aromatic Carbonyl Compounds.[4][5] Journal of the Chemical Society.[6] (Foundational text on SIR effects in acetophenones).

• PubChem. 3-Acetyl-4,5-dimethylbenzonitrile (Isomer/Analog Data).[2] National Library of Medicine. Available at: [Link]

• European Patent Office. Process for the synthesis of Rilpivirine intermediate (E)-4-(2-cyanoethenyl)-2,6-dimethylphenylamine. (Contextualizing the compound as a precursor). Available at: [Link]

Sources

• 1. 1443-80-7|4-Acetylbenzonitrile|BLD Pharm [bldpharm.com]
• 2. 3-Acetyl-4,5-dimethylbenzonitrile | C11H11NO | CID 117277025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 4. zenodo.org [zenodo.org]
• 5. Steric inhibition of resonance and its influence of on acidity and basicity. - CHEMSOLVE.NET [chemizi.blogspot.com]
• 6. | PDF or Rental [articles.researchsolutions.com]

A Researcher's Guide to Determining and Comparing TLC Retention Factors for 4'-Cyano-2',6'-dimethylacetophenone

This guide provides a comprehensive framework for determining and comparing the Thin-Layer Chromatography (TLC) retention factors (Rf) of 4'-Cyano-2',6'-dimethylacetophenone. As a versatile aryl ketone building block in pharmaceutical research and material science, understanding its chromatographic behavior is crucial for reaction monitoring, purity assessment, and purification protocol development.[1] This document moves beyond a simple listing of values to empower researchers with the foundational principles and actionable protocols necessary to generate reliable and comparable TLC data.

Understanding the Chromatographic Profile of 4'-Cyano-2',6'-dimethylacetophenone

4'-Cyano-2',6'-dimethylacetophenone is a moderately polar molecule. Its polarity is primarily influenced by the electron-withdrawing cyano group and the carbonyl group of the acetophenone moiety. The aromatic ring and the two methyl groups contribute to its lipophilic character. This balance of polar and non-polar features suggests that a range of solvent systems can be employed for its separation, making TLC an ideal analytical tool.

On a standard silica gel TLC plate (a polar stationary phase), the retention of a compound is inversely proportional to the polarity of the mobile phase.[2] More polar compounds will have a stronger affinity for the silica gel and thus, will travel a shorter distance, resulting in a lower Rf value. Conversely, non-polar compounds will be carried further up the plate by the mobile phase, yielding a higher Rf value.[2][3]

The Principle of Thin-Layer Chromatography and Retention Factor (Rf)

Thin-Layer Chromatography (TLC) is a separation technique based on the differential partitioning of components in a mixture between a solid adsorbent (the stationary phase) and a liquid solvent (the mobile phase).[4] The Retention Factor (Rf) is a quantitative measure of a compound's migration on a TLC plate and is defined as the ratio of the distance traveled by the compound to the distance traveled by the solvent front.[4][5][6][7][8]

Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front) [5]

An ideal Rf value for good separation lies between 0.2 and 0.8.[9][10] Values close to 0 or 1 indicate that the separation is not optimal.[11]

Recommended Solvent Systems for Initial Screening

Given the moderate polarity of 4'-Cyano-2',6'-dimethylacetophenone, a good starting point for solvent selection is a binary mixture of a non-polar solvent like hexane or petroleum ether and a more polar solvent like ethyl acetate or dichloromethane.[9][12][13] The polarity of the mobile phase can be fine-tuned by adjusting the ratio of these solvents.[9]

Below is a table of suggested solvent systems for an initial screening, ordered by increasing polarity.

Solvent System (v/v)	Polarity	Expected Rf of 4'-Cyano-2',6'-dimethylacetophenone
9:1 Hexane:Ethyl Acetate	Low	Potentially high (› 0.7)
7:3 Hexane:Ethyl Acetate	Medium-Low	Good starting point for optimization
1:1 Hexane:Ethyl Acetate	Medium	Likely to be in the optimal range
3:7 Hexane:Ethyl Acetate	Medium-High	Potentially low (‹ 0.3)
100% Dichloromethane	Medium	Alternative solvent for comparison
95:5 Dichloromethane:Methanol	High	Likely to be very high

Note: For acetophenone, a related compound, an Rf of 0.4-0.6 is typical in a 9:1 hexane:ethyl acetate system.[13] Due to the additional polar cyano group, 4'-Cyano-2',6'-dimethylacetophenone is expected to have a lower Rf in the same system.

Detailed Experimental Protocol for TLC Analysis

This protocol provides a step-by-step methodology for obtaining reproducible Rf values.

Materials:

• Silica gel TLC plates (with fluorescent indicator, e.g., F254)

• Developing chamber

• Capillary tubes for spotting

• Sample of 4'-Cyano-2',6'-dimethylacetophenone

• Solvents for mobile phase

• Pencil

• Ruler

• UV lamp (254 nm)

Methodology:

• Prepare the Developing Chamber: Pour the chosen solvent system into the developing chamber to a depth of about 0.5 cm. Place a piece of filter paper inside to saturate the chamber with solvent vapor, which ensures even development.[12] Close the chamber and allow it to equilibrate for at least 5-10 minutes.

• Prepare the TLC Plate: With a pencil, gently draw a baseline about 1 cm from the bottom of the TLC plate.[6] Be careful not to scrape off the silica gel.

• Spot the Sample: Dissolve a small amount of 4'-Cyano-2',6'-dimethylacetophenone in a volatile solvent (e.g., dichloromethane or ethyl acetate). Using a capillary tube, apply a small spot of the solution onto the baseline.[3] The spot should be as small as possible to avoid streaking.[6] Allow the solvent to evaporate completely.

• Develop the Chromatogram: Carefully place the TLC plate into the equilibrated developing chamber, ensuring the baseline is above the solvent level.[12] Close the chamber and allow the solvent to ascend the plate by capillary action.

• Mark the Solvent Front: Once the solvent front is about 1 cm from the top of the plate, remove the plate from the chamber and immediately mark the solvent front with a pencil.[6]

• Visualize the Spots: If the compound is UV-active, the spot can be visualized under a UV lamp (254 nm) as a dark quench spot.[13] Circle the spot with a pencil.

• Calculate the Rf Value: Measure the distance from the baseline to the center of the spot and the distance from the baseline to the solvent front.[5] Calculate the Rf value using the formula mentioned previously.

Workflow for Comparison and Optimization

The goal is to find a solvent system that provides a clear, well-defined spot with an Rf value in the optimal range. The following diagram illustrates a systematic approach to optimizing the mobile phase.

Caption: Workflow for optimizing TLC solvent systems.

Data Presentation for Comparison

To effectively compare the chromatographic behavior of 4'-Cyano-2',6'-dimethylacetophenone with other compounds or in different solvent systems, maintain a structured record of your experimental data. The following table serves as a template for your laboratory notebook.

Date	Compound	Solvent System (v/v)	Distance Spot Traveled (cm)	Distance Solvent Front Traveled (cm)	Rf Value	Observations (e.g., spot shape, streaking)
4'-Cyano-2',6'-dimethylacetophenone
Alternative Compound 1
Alternative Compound 2

Troubleshooting Common TLC Issues

• Streaking or Elongated Spots: This can be caused by overloading the sample on the plate.[12] Try spotting a more dilute solution. Streaking can also occur with highly polar compounds; adding a small amount of a polar solvent like methanol or a few drops of acetic acid (for acidic compounds) or triethylamine (for basic compounds) to the mobile phase can improve spot shape.[11][12]

• Spots Remain at the Baseline (Rf ≈ 0): The mobile phase is not polar enough to move the compound. Increase the proportion of the polar solvent in your mixture.[9]

• Spots Run with the Solvent Front (Rf ≈ 1): The mobile phase is too polar. Decrease the proportion of the polar solvent or switch to a less polar system.[9]

• No Spots Visible: The compound may not be UV-active, or the sample may be too dilute.[12] Try concentrating the sample by spotting multiple times in the same location, allowing the solvent to dry between applications.[3] If the compound is not UV-active, other visualization techniques like iodine staining may be necessary.[13]

By following this guide, researchers can systematically determine and compare the TLC retention factors for 4'-Cyano-2',6'-dimethylacetophenone, ensuring data integrity and reproducibility in their scientific endeavors.

References

• Chemistry LibreTexts. (2022, August 23). Thin Layer Chromatography. Retrieved from [Link]

• OpenOChem Learn. TLC. Retrieved from [Link]

• University of Rochester, Department of Chemistry. Chromatography: Solvent Systems for TLC. Retrieved from [Link]

• StudyRaid. (2025, March 15). Understand TLC and HPLC Analysis of Acetophenone. Retrieved from [Link]

• BGD Group. (2011). TLC Developing System. Retrieved from [Link]

• ALWSCI. (2025, September 2). How To Choose The Best Eluent For Thin Layer Chromatography (TLC). Retrieved from [Link]

• 5. Thin Layer Chromatography. Retrieved from [Link]

• Chemistry Online @ UTSC. Thin Layer Chromatography. Retrieved from [Link]

• Oreate AI Blog. (2026, January 22). Understanding Rf Values in Thin Layer Chromatography. Retrieved from [Link]

• OCR A-Level Chemistry Notes. Thin-Layer Chromatography and Rf Values (14.1.1). Retrieved from [Link]

• Practical Science. (2025, September 4). Mastering Thin Layer Chromatography (TLC) Techniques. Retrieved from [Link]

• Chemistry Hall. (2020, January 2). Thin Layer Chromatography: A Complete Guide to TLC. Retrieved from [Link]

• Oreate AI Blog. (2026, January 7). How to Calculate Rf TLC. Retrieved from [Link]

• Khan Academy. (2013, September 17). Calculating retention factors for TLC. Retrieved from [Link]

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• 4. Understanding Rf Values in Thin Layer Chromatography - Oreate AI Blog [oreateai.com]
• 5. tutorchase.com [tutorchase.com]
• 6. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 7. How to Calculate Rf TLC - Oreate AI Blog [oreateai.com]
• 8. youtube.com [youtube.com]
• 9. How To Choose The Best Eluent For Thin Layer Chromatography (TLC) - Blogs - News [alwsci.com]
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• 11. chem.libretexts.org [chem.libretexts.org]
• 12. TLC | OpenOChem Learn [learn.openochem.org]
• 13. app.studyraid.com [app.studyraid.com]

A Senior Application Scientist's Guide to Elemental Analysis of 4'-Cyano-2',6'-dimethylacetophenone

Welcome to a comprehensive guide on establishing robust elemental analysis standards for 4'-Cyano-2',6'-dimethylacetophenone. As a versatile aryl ketone building block, this compound is a valuable intermediate in the synthesis of complex molecules for pharmaceutical research and materials science.[1] Its purity and composition are not merely academic; they are critical parameters that dictate reaction yields, final product safety, and regulatory compliance.

This guide is designed for researchers, analytical scientists, and drug development professionals. It moves beyond simple procedural lists to explain the causality behind analytical choices, ensuring that every protocol is a self-validating system. We will explore the gold-standard techniques, compare their performance with viable alternatives, and provide the experimental data and workflows necessary for immediate application in your laboratory.

The Imperative of Elemental Analysis: Beyond Simple Identification

For a compound like 4'-Cyano-2',6'-dimethylacetophenone, elemental analysis serves two primary, equally critical functions:

• Stoichiometric Verification: The first step after any synthesis is to confirm that you have, in fact, made the target molecule. Elemental analysis provides the mass percentages of Carbon (C), Hydrogen (H), and Nitrogen (N), which can be compared against the theoretical values calculated from its molecular formula (C₁₁H₁₁NO) to establish its empirical formula and assess its bulk purity.

• Impurity Profiling: The synthesis of any pharmaceutical intermediate involves reagents, catalysts, and equipment, all of which can introduce elemental impurities.[2] These contaminants, particularly heavy metals, can be toxic even at trace levels and are strictly regulated by bodies like the FDA and under guidelines such as USP <232>/<233> and ICH Q3D.[2][3][4][5] Failure to quantify and control these impurities can jeopardize patient safety and lead to regulatory rejection.

Core Compositional Analysis: Combustion (CHN) Analysis

To verify the fundamental C, H, and N composition of your 4'-Cyano-2',6'-dimethylacetophenone, combustion analysis is the undisputed gold standard.[6] This technique is one of the most exact and precise technologies in analytical science for determining the main components of an organic sample.[7]

The Principle of Causality: The method's reliability stems from its straightforward and complete conversion of the sample into simple, easily detectable gases. The sample is combusted in a high-temperature, oxygen-rich environment, which quantitatively breaks it down into its elemental gases: carbon becomes carbon dioxide (CO₂), hydrogen becomes water (H₂O), and nitrogen becomes nitrogen gas (N₂).[6][8] These gases are then separated and measured by detectors, such as a thermal conductivity detector (TCD), to calculate the elemental composition.[7]

Workflow for CHN Analysis

Sources

• 1. 4'-Cyano-2',6'-dimethylacetophenone|159.19 g/mol [benchchem.com]
• 2. eag.com [eag.com]
• 3. pacificbiolabs.com [pacificbiolabs.com]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. aelabgroup.com [aelabgroup.com]
• 6. The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry [velp.com]
• 7. Elemental analysis: operation & applications - Elementar [elementar.com]
• 8. azom.com [azom.com]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of 4'-Cyano-2',6'-dimethylacetophenone

This guide provides comprehensive, step-by-step procedures for the safe handling and disposal of 4'-Cyano-2',6'-dimethylacetophenone. Tailored for researchers, scientists, and professionals in drug development, this document emphasizes procedural clarity and scientific integrity to ensure safety and compliance in the laboratory environment.

Compound Identification and Hazard Assessment

4'-Cyano-2',6'-dimethylacetophenone is an aryl ketone building block used in organic synthesis.[1] Its structure, featuring a cyano group, necessitates careful handling due to the potential for toxicity associated with nitriles.

Table 1: Chemical and Physical Properties of 4'-Cyano-2',6'-dimethylacetophenone

Property	Value	Source
IUPAC Name	4-acetyl-3,5-dimethylbenzonitrile	[1]
Molecular Formula	C₁₁H₁₁NO	[1]
Molecular Weight	173.21 g/mol	[1]
Appearance	Off-white to beige crystalline solid	[1]

Inferred Hazards:

• Toxicity: The presence of the cyano (-C≡N) group suggests potential toxicity. Organic nitriles can be harmful if swallowed, inhaled, or absorbed through the skin.[2]

• Irritation: Like many acetophenone derivatives, this compound may cause skin and serious eye irritation.

• Reactivity: Avoid contact with strong acids, as this could potentially lead to the release of highly toxic hydrogen cyanide gas.[3][4] It should also be kept away from strong oxidizing agents and bases.[5]

Pre-Disposal Safety and Handling

Proper handling is the first step in a safe disposal plan. Adherence to these protocols minimizes exposure and prevents accidental releases.

2.1. Engineering Controls and Personal Protective Equipment (PPE)

• Fume Hood: All handling of solid 4'-Cyano-2',6'-dimethylacetophenone, including weighing and solution preparation, must be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[4]

• Personal Protective Equipment: A comprehensive PPE strategy is mandatory.

Table 2: Required Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye Protection	Chemical splash goggles or a face shield.[6]	Protects against splashes and airborne particles that can cause serious eye irritation.
Hand Protection	Chemically resistant gloves (e.g., nitrile).[7]	Prevents dermal absorption, a potential route of exposure for organic nitriles.
Body Protection	A lab coat and closed-toe shoes.	Provides a barrier against accidental spills and contamination of personal clothing.

2.2. Storage and Segregation

• Storage: Store the chemical in a cool, dry, well-ventilated area, away from incompatible materials such as acids and strong oxidizing agents.[5] The container should be tightly sealed.[8]

• Segregation: Never store cyanide-containing compounds with acids.[4] Accidental mixing can generate lethal hydrogen cyanide gas.

Step-by-Step Disposal Protocol

The disposal of 4'-Cyano-2',6'-dimethylacetophenone must be managed as hazardous waste, with special consideration for its cyanide component.

Step 1: Waste Identification and Segregation

Properly segregating waste at the point of generation is crucial to ensure safe handling and disposal.

• Solid Chemical Waste: Collect any unused or expired 4'-Cyano-2',6'-dimethylacetophenone in a dedicated, clearly labeled hazardous waste container.

• Contaminated Labware: All items that have come into direct contact with the chemical, such as gloves, weighing papers, pipette tips, and empty containers, must be treated as hazardous waste. Place these items in a separate, puncture-resistant container.

• Liquid Waste: Solutions containing 4'-Cyano-2',6'-dimethylacetophenone should be collected in a dedicated liquid hazardous waste container. Do not mix with other solvent waste streams unless compatibility has been confirmed. The pH of this waste stream should be kept neutral or basic to prevent the formation of hydrogen cyanide.

Step 2: Waste Container Labeling

Accurate and thorough labeling is a regulatory requirement and essential for safety.

• Affix a hazardous waste tag to each container as soon as waste is added.

• Clearly write the full chemical name: "4'-Cyano-2',6'-dimethylacetophenone". Avoid abbreviations.

• List all constituents of any mixture, including solvents and their approximate percentages.

• Include the hazard warnings: "Toxic," "Irritant," and "Do Not Mix with Acids."

Step 3: On-Site Accumulation

• Store all waste containers in a designated Satellite Accumulation Area (SAA) that is clearly marked and located at or near the point of generation.

• All waste containers must be kept securely closed except when adding waste.[9]

• Ensure secondary containment is used for liquid waste containers to mitigate spills.

Step 4: Final Disposal

• Engage Professionals: The final disposal of hazardous waste must be handled by your institution's Environmental Health & Safety (EH&S) department or a licensed chemical waste disposal contractor.[5]

• Recommended Disposal Method: The standard and recommended method for this type of waste is incineration by a licensed facility equipped to handle cyanide-containing materials.[10] This process destroys the compound, breaking it down into less hazardous components.

• Regulatory Compliance: The waste generator is ultimately responsible for ensuring that the waste is properly classified, labeled, and managed in accordance with all federal, state, and local regulations.[10]

Emergency Procedures

In the event of a spill or exposure, immediate and correct action is critical.

4.1. Spill Response

• Evacuate and Alert: If a significant spill occurs, evacuate the immediate area and alert colleagues and your supervisor.

• Small Spills (inside a fume hood):

  • Ensure you are wearing appropriate PPE.

  • Contain the spill with an inert absorbent material (e.g., sand, vermiculite).

  • Carefully sweep or scoop the material into a designated hazardous waste container.

  • Decontaminate the area. For cyanide-containing compounds, a two-step process is recommended: first, clean with a pH 10 buffer solution, followed by a freshly prepared 10% bleach solution.[4]

  • Collect all cleaning materials as hazardous waste.[4]

• Large Spills (outside a fume hood): Evacuate the area and contact your institution's emergency response team or EH&S immediately.[4]

4.2. First Aid Measures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[6] Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[6] Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[6]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 4'-Cyano-2',6'-dimethylacetophenone.

Caption: Disposal workflow for 4'-Cyano-2',6'-dimethylacetophenone.

References

• Information on Cyanide Compounds. Stanford Environmental Health & Safety. Available at: [Link]

• Toxicological Profile for Cyanide. Agency for Toxic Substances and Disease Registry (ATSDR). Available at: [Link]

• Laboratory-Specific Standard Operating Procedures TITLE: SOP for the safe use of cyanide compounds. (2018, June 20). James Madison University. Available at: [Link]

• Laboratory chemical safety summary: sodium cyanide and potassium cyanide. National Research Council. Available at: [Link]

• Methods of destruction of cyanide in cyanide-containing waste. Google Patents.

• 4'-Cyanoacetophenone 104200 - Safety Data Sheet. DC Fine Chemicals. Available at: [Link]

• SAFETY DATA SHEET. MilliporeSigma. (2025, September 13). Available at: [Link]

• Proper disposal of chemicals. Sciencemadness Wiki. (2025, August 20). Available at: [Link]

Sources

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• 2. dcfinechemicals.com [dcfinechemicals.com]
• 3. Information on Cyanide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 4. lsuhsc.edu [lsuhsc.edu]
• 5. fishersci.com [fishersci.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
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• 10. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for Cyanide - NCBI Bookshelf [ncbi.nlm.nih.gov]